2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine

Core Science & Biosynthesis

Part 1: The Strategic Value of Fluorinated Cyclohexylamine Scaffolds

An In-depth Technical Guide to Fluoroalkoxy-Substituted Cyclohexylamines: A Focus on the 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine Archetype

Senior Application Scientist's Foreword:

The compound 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine, specified with CAS number 929973-23-9, presents a unique case. Our comprehensive search of scientific and chemical databases reveals no publicly available data for this specific molecule. Furthermore, the provided CAS number is officially registered to an electronic component, not a chemical substance[1][2][3][4].

This guide, therefore, pivots to address the core scientific interest inherent in the requested topic. We will treat "2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine" as a representative archetype to explore the synthesis, properties, and applications of the broader, and highly valuable, class of fluoroalkoxy-substituted cyclohexylamines. This document is designed for researchers and drug development professionals, providing a robust framework for working with this promising class of compounds. We will proceed by dissecting the molecule into its two key components: the foundational cyclohexylamine scaffold and the modulating trifluoroethoxy moiety.

The cyclohexylamine framework is a prevalent motif in a multitude of biologically active molecules, from natural products to pharmaceuticals and agrochemicals.[5][6] Its rigid, three-dimensional structure provides a reliable scaffold for presenting functional groups in precise spatial orientations, which is critical for effective interaction with biological targets.[7]

The strategic incorporation of fluorine-containing groups, such as the 2,2,2-trifluoroethoxy moiety, is a cornerstone of modern medicinal chemistry.[8][9] This is due to the unique physicochemical properties that fluorine imparts:

• Enhanced Metabolic Stability: The carbon-fluorine bond is one of the strongest in organic chemistry, making moieties like trifluoromethyl and trifluoroethoxy highly resistant to metabolic degradation by enzymes such as Cytochrome P450s.[10][11] This often leads to an increased half-life and improved pharmacokinetic profile of a drug candidate.

• Increased Lipophilicity: Fluorination generally increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and the blood-brain barrier.[10][11] The trifluoroethoxy group is a potent lipophilicity enhancer.[12]

• Modulation of Basicity: The strong electron-withdrawing nature of the trifluoroethoxy group can significantly lower the basicity (pKa) of the nearby amine. This modulation is crucial for optimizing drug-receptor interactions, solubility, and off-target effects.

• Bioisosterism: The trifluoromethyl group is often used as a bioisostere for other chemical groups, like the methyl or chloro groups, allowing for fine-tuning of steric and electronic properties while maintaining or improving biological activity.[10]

By combining the robust cyclohexylamine scaffold with the modulating power of the trifluoroethoxy group, medicinal chemists can create novel building blocks with significant potential for the development of next-generation therapeutics.

Part 2: Synthesis and Stereochemical Control

The synthesis of substituted cyclohexylamines presents a significant challenge, particularly in controlling the stereochemistry (cis vs. trans isomers) of the final product.[13][14] The spatial relationship between the amine and the substituent at the 2-position is critical for biological activity.

General Synthetic Strategies

Two primary pathways are commonly employed for the synthesis of the cyclohexylamine core:

• Reductive Amination of Cyclohexanones: This is a versatile and widely used method. It involves the reaction of a corresponding cyclohexanone with an amine source (like ammonia or a primary amine) in the presence of a reducing agent. Recent advancements have focused on enzymatic reductive amination, which can offer high stereocontrol.[15]

• Hydrogenation of Anilines: The aromatic ring of an aniline derivative can be fully hydrogenated to yield a cyclohexylamine. This is often achieved using catalysts like cobalt or nickel under high pressure.[6][16][17]

Proposed Synthesis Workflow for the Archetype

A plausible, multi-step synthesis for 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine is proposed below. This workflow is based on established, high-yielding chemical transformations.

Caption: Proposed synthetic workflow for the target archetype.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-one

• Setup: To a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, add dry tetrahydrofuran (THF).

• Deprotonation: Cool the flask to 0°C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) portion-wise with stirring.

• Alcohol Addition: Slowly add 2,2,2-trifluoroethanol (1.1 equivalents) dropwise via syringe. Allow the mixture to stir at 0°C for 30 minutes.

• Substrate Addition: Add a solution of 2-chlorocyclohexanone (1.0 equivalent) in dry THF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Workup: Carefully quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography to yield the target ketone.

Step 2: Reductive Amination to 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine

• Setup: In a round-bottom flask, dissolve the ketone from Step 1 (1.0 equivalent) in methanol.

• Amine Source: Add ammonium acetate (10 equivalents) to the solution and stir until dissolved.

• Reducing Agent: Add sodium cyanoborohydride (NaBH3CN, 1.5 equivalents) portion-wise.

• Reaction: Stir the reaction mixture at room temperature for 24-48 hours, monitoring by TLC or LC-MS.

• Workup: Quench the reaction with 1M HCl. Basify the solution with 1M NaOH to a pH > 10. Extract the product with dichloromethane.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate and concentrate in vacuo to yield the crude product as a mixture of cis and trans diastereomers.

Step 3: Isomer Separation

• The separation of the cis and trans diastereomers can be achieved using preparative high-performance liquid chromatography (HPLC) or flash column chromatography on silica gel, employing an appropriate solvent system (e.g., a gradient of methanol in dichloromethane).

Part 3: Physicochemical Properties and Characterization

The introduction of the trifluoroethoxy group is expected to significantly influence the properties of the cyclohexylamine core.

Property	Expected Value/Characteristic	Rationale
Molecular Weight	~211.22 g/mol	C8H14F3NO
pKa	Lower than cyclohexylamine (~10.6)	The strong inductive electron-withdrawing effect of the CF3 group will decrease the electron density on the nitrogen atom, reducing its basicity.
LogP	Higher than cyclohexylamine (~1.49)	The trifluoroethoxy group significantly increases lipophilicity.[10][11]
Stereoisomerism	Exists as cis and trans diastereomers, each as a pair of enantiomers.	Due to the two chiral centers at C1 and C2 of the cyclohexane ring.

Standard Characterization Workflow

A newly synthesized compound like our archetype requires rigorous structural confirmation.

Caption: Standard characterization workflow for novel amines.

• NMR Spectroscopy: ¹H NMR will confirm the proton environment, while ¹³C NMR verifies the carbon backbone. Crucially, ¹⁹F NMR will show a characteristic signal for the CF3 group. Coupling constants in the ¹H NMR can help determine the cis/trans stereochemistry.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is essential to confirm the exact molecular formula.

• Infrared (IR) Spectroscopy: Will show characteristic stretches for the N-H (amine), C-O (ether), and C-F bonds.

• HPLC/UPLC: Used to determine the purity of the final compound and the diastereomeric ratio (cis/trans).

Part 4: Safety and Handling

While no specific safety data exists for the title compound, data from analogous structures like cyclohexylamine and various fluoro-amines provide a strong basis for handling procedures.[18][19]

Primary Hazards:

• Corrosive: Amines are basic and can cause severe skin burns and eye damage.[18][20]

• Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[21]

• Flammability: May be a flammable liquid and vapor.

Recommended Handling Procedures:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles with a face shield, and a lab coat.

• Ventilation: Handle only in a well-ventilated chemical fume hood to avoid inhalation of vapors.[19]

• Incompatibilities: Keep away from strong oxidizing agents and strong acids.[18][19]

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.

Part 5: Potential Applications and Future Directions

Building blocks like 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine are of significant interest in drug discovery. The combination of a rigid scaffold and a metabolically robust, lipophilic side chain makes them attractive for developing therapies targeting:

• Central Nervous System (CNS) Disorders: Enhanced lipophilicity can facilitate blood-brain barrier penetration.

• Metabolic Diseases: The cyclohexylamine core is found in some antidiabetic agents.[22]

• Oncology: Many kinase inhibitors and other anticancer agents utilize substituted amine scaffolds.

Future research should focus on developing highly stereoselective synthetic methods, including biocatalytic approaches, to access individual stereoisomers efficiently.[14] Elucidating the structure-activity relationship (SAR) of the cis and trans isomers in various biological systems will be crucial for unlocking the full potential of this compound class.

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Synthesis precursors for 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine

An In-Depth Technical Guide to the Synthesis Precursors for 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine

Introduction

The molecule 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine is a substituted cycloaliphatic amine featuring a synthetically valuable trifluoroethoxy moiety. This structural motif is of significant interest to researchers in drug development and materials science, where the unique electronic properties of the fluorine atoms can profoundly influence molecular conformation, lipophilicity, metabolic stability, and binding affinity. The strategic introduction of the amine and trifluoroethoxy groups onto the cyclohexane scaffold presents several synthetic challenges, including regiochemical and stereochemical control.

This technical guide provides an in-depth analysis of the primary synthetic precursors and strategic pathways for the synthesis of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine. We will move beyond simple procedural lists to explore the causality behind experimental choices, offering field-proven insights into the most viable and robust synthetic routes. The discussion is structured around three core precursor strategies: the reductive amination of a ketone, the ring-opening of an epoxide, and the catalytic hydrogenation of an aromatic precursor.

Strategy 1: The Ketone Precursor Approach via Reductive Amination

This strategy is arguably one of the most direct and widely employed methods for synthesizing secondary and primary amines.[1][2] The core of this pathway is the conversion of a carbonyl group into an amine via an intermediate imine, which is reduced in situ. The key precursor for this route is 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-one .

Synthesis of the Ketone Precursor

The primary challenge in this approach is the efficient synthesis of the α-trifluoroethoxylated ketone. A common and effective method begins with the nucleophilic ring-opening of cyclohexene oxide.

• Step 1: Synthesis of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-ol. 2,2,2-Trifluoroethanol, activated by a base such as sodium hydride (NaH) to form the corresponding alkoxide, readily opens cyclohexene oxide. This reaction proceeds via an S_N2 mechanism, resulting in a trans-diaxial arrangement of the hydroxyl and incoming trifluoroethoxy groups.

• Step 2: Oxidation to the Ketone. The resulting secondary alcohol is then oxidized to the target ketone. A variety of standard oxidation reagents can be employed, such as pyridinium chlorochromate (PCC), a Swern oxidation, or the Dess-Martin periodinane, chosen based on scale and functional group tolerance.

Reductive Amination Protocol

Reductive amination converts the ketone into the target amine in a one-pot reaction.[3] The process involves the initial formation of an imine or enamine intermediate upon reaction with an amine source (e.g., ammonia for a primary amine), followed by reduction.

Causality of Reagent Choice: The selection of the reducing agent is critical for the success of this reaction.

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the reagent of choice. It is a mild and selective reducing agent that is particularly effective for reductive aminations.[1] Its steric bulk allows it to preferentially reduce the protonated imine intermediate over the starting ketone. The reaction is typically run in a non-protic solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE), often with a catalytic amount of acetic acid to facilitate imine formation.[1]

• Sodium Cyanoborohydride (NaBH₃CN): While effective, this reagent is more toxic due to the potential to release hydrogen cyanide, especially under acidic conditions. It is stable in weakly acidic conditions (pH 3-4) where iminium ion formation is favored.

• Catalytic Hydrogenation: This method involves reacting the ketone and amine source (ammonia) under a hydrogen atmosphere with a metal catalyst (e.g., Palladium on carbon, Raney Nickel).[4] While effective and often used in industrial settings, it requires specialized high-pressure equipment and may lead to over-alkylation or other side reactions if not carefully controlled.

Experimental Protocol: Reductive Amination using NaBH(OAc)₃

• To a solution of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-one (1.0 eq) in 1,2-dichloroethane (DCE), add ammonium acetate (5-10 eq) and glacial acetic acid (2.0 eq).

• Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture, monitoring for gas evolution.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS until the starting ketone is consumed.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine. This process typically yields a mixture of cis and trans diastereomers.

Visualization of the Ketone Precursor Pathway

Caption: Synthetic route via the ketone precursor.

Strategy 2: The Epoxide Precursor Approach via Ring-Opening

This pathway leverages the reactivity of epoxides and also uses Cyclohexene Oxide as the key starting precursor. Unlike the first strategy where the epoxide-derived alcohol was an intermediate to the ketone, this strategy explores direct conversion of the alcohol to the amine.

Synthesis and Ring-Opening of Cyclohexene Oxide

Cyclohexene oxide is readily prepared by the epoxidation of cyclohexene, for instance using meta-chloroperoxybenzoic acid (m-CPBA).[5] As described previously, the crucial step is the regioselective ring-opening with the sodium salt of 2,2,2-trifluoroethanol to produce trans-2-(2,2,2-trifluoroethoxy)cyclohexan-1-ol.[6] The trans stereochemistry is a direct consequence of the backside attack of the nucleophile on the epoxide ring.

Conversion of the Alcohol to the Amine

Transforming the hydroxyl group into an amine can be accomplished through several methods, each with distinct advantages.

• Mitsunobu Reaction: This is a powerful method for inverting the stereochemistry of a secondary alcohol.

  • The alcohol is reacted with triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate (e.g., DEAD or DIAD) to activate the hydroxyl group.

  • A nitrogen nucleophile, such as hydrazoic acid (HN₃) or a protected amine equivalent like diphenylphosphoryl azide (DPPA), is introduced. This proceeds with inversion of configuration (S_N2).

  • The resulting azide is then reduced to the primary amine, typically using a reducing agent like lithium aluminum hydride (LiAlH₄), triphenylphosphine, or catalytic hydrogenation (H₂/Pd-C). This two-step sequence converts the trans-alcohol into a cis-amine.

• Sulfonate Displacement:

  • The alcohol is first converted to a good leaving group, such as a tosylate (TsCl, pyridine) or mesylate (MsCl, Et₃N). This step retains the stereochemistry of the alcohol.

  • The sulfonate ester is then displaced by an amine source, such as sodium azide (NaN₃) followed by reduction, or directly with ammonia in a high-pressure reactor. The displacement with azide proceeds with inversion of configuration, leading to the cis-amine product after reduction.

Visualization of the Epoxide Precursor Pathway

Caption: Synthetic route via the epoxide precursor.

Strategy 3: The Aromatic Precursor Approach via Catalytic Hydrogenation

This strategy builds the desired functionality onto an aromatic ring before saturating it to form the cyclohexane core. The key precursor is 2-(2,2,2-Trifluoroethoxy)aniline . This approach is particularly powerful for large-scale synthesis, as aromatic compounds are often readily available feedstocks.

Synthesis of the Aniline Precursor

There are two primary routes to 2-(2,2,2-trifluoroethoxy)aniline:

• From 2-Aminophenol: The most direct method involves the O-alkylation of 2-aminophenol. The phenolic hydroxyl group is deprotonated with a suitable base (e.g., K₂CO₃, NaH) and alkylated with a trifluoroethylating agent like 2,2,2-trifluoroethyl tosylate or triflate.

• From 2-Nitrophenol: An alternative is to start with 2-nitrophenol. The phenol is first alkylated as described above. The nitro group of the resulting 2-nitro-1-(2,2,2-trifluoroethoxy)benzene is then reduced to the aniline. This reduction can be achieved using various methods, including catalytic hydrogenation (H₂/Pd-C) or chemical reducing agents like tin(II) chloride (SnCl₂) or iron in acetic acid.[7]

Catalytic Hydrogenation of the Aromatic Ring

The saturation of the aniline aromatic ring to form the cyclohexylamine is a well-established industrial process.[8]

Catalyst and Conditions:

• Catalysts: Rhodium (e.g., Rh/C, Rh/Al₂O₃) and Ruthenium (e.g., Ru/C) are highly effective catalysts for this transformation.[8] Cobalt and Nickel-based catalysts are also used, though they may require more forcing conditions.[9][10]

• Conditions: The reaction typically requires high pressures of hydrogen (500-1500 psi) and elevated temperatures (80-150 °C). The choice of solvent can range from alcohols (ethanol, methanol) to hydrocarbons.

• Stereoselectivity: The hydrogenation of a substituted aniline generally produces a mixture of cis and trans diastereomers. The ratio is highly dependent on the catalyst, solvent, temperature, and pressure. For instance, rhodium catalysts often favor the formation of the cis isomer. Careful optimization of reaction conditions is necessary to maximize the yield of the desired stereoisomer.

Visualization of the Aromatic Precursor Pathway

Caption: Synthetic route via the aromatic precursor.

Summary of Synthetic Precursors and Strategies

Strategy	Key Precursor	Core Transformation(s)	Stereochemical Outcome	Advantages	Disadvantages
1. Ketone	2-(CF3CH₂O)-cyclohexan-1-one	Reductive Amination	Typically a mixture of cis and trans isomers.	Convergent, reliable final step, mild conditions possible with NaBH(OAc)₃.	Multi-step synthesis of the ketone precursor is required.
2. Epoxide	Cyclohexene Oxide	Epoxide Ring-Opening, OH to NH₂ Conversion	Can be directed to the cis isomer via Mitsunobu or sulfonate displacement.	High degree of stereochemical control possible.	May involve hazardous reagents (azides) and multiple functional group interconversions.
3. Aromatic	2-(CF3CH₂O)-aniline	Catalytic Hydrogenation	Typically a mixture of cis and trans isomers; ratio is condition-dependent.	Potentially fewest steps from commercial materials; suitable for large scale.	Requires high-pressure hydrogenation equipment; stereocontrol can be challenging.

Conclusion

The synthesis of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine can be approached through several robust and well-precedented chemical pathways. The choice of the optimal route is dictated by the specific requirements of the research objective, particularly the desired stereochemistry, the available starting materials and equipment, and the required scale of the synthesis.

• The Ketone Precursor Strategy offers a reliable and convergent end-game using the powerful reductive amination reaction.

• The Epoxide Precursor Strategy provides the highest degree of stereochemical control, making it the preferred route for accessing specific diastereomers, particularly the cis isomer.

• The Aromatic Precursor Strategy is often the most efficient for large-scale production where stereochemical purity is either not critical or can be addressed by downstream purification.

By understanding the mechanistic underpinnings and practical considerations of each precursor-based strategy, researchers can make informed decisions to efficiently access this valuable fluorinated building block for applications in drug discovery and beyond.

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Trifluoroethoxylated Cyclohexylamines: Strategic Scaffold Evolution in Medicinal Chemistry

The following technical guide details the discovery, medicinal chemistry rationale, and synthetic evolution of trifluoroethoxylated cyclohexylamines. This analysis synthesizes historical data with modern photoredox methodologies to provide a comprehensive resource for drug development professionals.

Executive Summary

Trifluoroethoxylated cyclohexylamines represent a specialized pharmacophore designed to overcome the metabolic and physicochemical limitations of classical amine scaffolds. Historically, cyclohexylamines have been privileged structures in GPCR and ion channel drug discovery (e.g., mucolytics, analgesics). However, they frequently suffer from rapid oxidative metabolism and suboptimal membrane permeability.

The integration of the 2,2,2-trifluoroethoxy group (–OCH₂CF₃) into the cyclohexyl ring emerged in the late 20th century as a high-impact bioisosteric strategy. This modification leverages the "Fluorine Effect" to modulate basicity (pKa), block metabolic hotspots (CYP450 oxidation), and enhance lipophilicity without compromising steric fit. Today, this motif is critical in the optimization of Hedgehog pathway inhibitors , DPP-4 inhibitors , and H-PGDS inhibitors .

Historical Context & Discovery

The "Fluorine" Precedent

The strategic value of the trifluoroethoxy group was first validated in the antiarrhythmic drug Flecainide (approved 1980s). While Flecainide is a piperidine derivative, its success demonstrated that a trifluoroethoxy substituent could significantly enhance metabolic stability and potency by modulating the electronic environment of nearby aromatic systems.

Evolution to Cyclohexylamines

In the 1990s and 2000s, medicinal chemists began applying this logic to cyclohexylamines. The discovery trajectory followed three distinct phases:

• Phase I (Early Adaptation): Direct substitution of cyclohexyl rings to improve the pharmacokinetic (PK) profile of ion channel blockers.

• Phase II (Metabolic Blocking): Use of the trifluoroethoxy group to block the C4-position of cyclohexyl rings, preventing hydroxylation by cytochrome P450 enzymes.

• Phase III (Modern Optimization): Application in complex pathway inhibitors (e.g., Smoothened receptor antagonists) where the group serves as a "lipophilic anchor" in hydrophobic pockets.

Key Discovery: Hedgehog Pathway Inhibitors

A pivotal moment in the history of this scaffold was the optimization of TAK-441 and related Smoothened (SMO) inhibitors. Researchers found that introducing a trifluoroethoxy group to the cyclohexyl moiety of the scaffold dramatically improved solubility and potency compared to the unsubstituted or methoxy-substituted analogs.

Figure 1: Evolutionary trajectory of the trifluoroethoxy motif from antiarrhythmics to modern cyclohexylamine-based therapeutics.

Mechanistic & Physicochemical Rationale[1]

The incorporation of a trifluoroethoxy group alters the cyclohexylamine scaffold through three primary mechanisms. This causality is essential for rational drug design.

Electronic Modulation (pKa Suppression)

The strong electron-withdrawing nature of the fluorine atoms (

effect) propagates through the ether linkage.

• Effect: Lowers the pKa of the amine nitrogen if spatially proximal.

• Benefit: Reduces the percentage of ionized drug at physiological pH (7.4), enhancing membrane permeability (passive diffusion) and reducing lysosomal trapping.

Metabolic Blocking

Cyclohexyl rings are prone to oxidative metabolism (hydroxylation) at the C3 and C4 positions.

• Mechanism: The trifluoroethoxy group is metabolically inert. Placing it at a liability site (e.g., C4) sterically and electronically blocks CYP450 access.

• Data: Compounds with this substitution often show >2x half-life (

  ) improvement in liver microsome stability assays compared to methoxy analogs.

Lipophilicity & Conformation

• Lipophilicity: The

  group is significantly more lipophilic than or .

• Conformation: The "gauche effect" of fluorine can lock the ether side chain into a specific conformation, potentially reducing the entropic penalty of binding to the target protein.

Table 1: Physicochemical Impact of Trifluoroethoxylation

Property	Cyclohexylamine (Reference)	4-Methoxy-Cyclohexylamine	4-(2,2,2-Trifluoroethoxy)-Cyclohexylamine
LogP (Calc)	~1.49	~1.35	~2.10 (Enhanced Permeability)
pKa (Amine)	10.6	10.4	9.8 - 10.1 (Modulated Basicity)
Metabolic Stability	Low (Rapid Hydroxylation)	Moderate (O-Demethylation risk)	High (Blocked & Stable)
Polar Surface Area	26 Ų	35 Ų	35 Ų (Maintains H-bond acceptor)

Synthetic Methodologies

The synthesis of these compounds has evolved from harsh alkylation conditions to sophisticated catalytic methods.

Method A: Classical Nucleophilic Substitution (Williamson Ether Synthesis)

Used in early discovery but limited by harsh conditions and poor regioselectivity.

• Reagents: Sodium hydride (NaH), 2,2,2-Trifluoroethyl triflate (or tosylate).

• Substrate: N-protected hydroxy-cyclohexylamine.

• Drawback: Competitive elimination reactions and requirement for strong bases.

Method B: Modern Photoredox Catalysis (Radical Functionalization)

A breakthrough approach (circa 2018-2024) allows for the direct trifluoroethoxylation of alkenes or amines using visible light. This is the preferred method for late-stage functionalization.

Mechanism:

• Oxidation: Photocatalyst oxidizes a precursor (e.g., an amine or alkene) to generate a radical cation.

• Nucleophilic Attack: Trifluoroethanol (TFE) acts as the nucleophile.

• Radical Capture: The resulting radical is trapped to form the final ether product.

Figure 2: General mechanistic flow for the photoredox-mediated synthesis of trifluoroethoxylated scaffolds.

Experimental Protocol: Synthesis of 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine

The following protocol is a standardized method adapted for high-throughput medicinal chemistry, utilizing a reductive amination approach from a trifluoroethoxylated ketone intermediate.

Objective: Synthesis of cis/trans-4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine.

Step 1: Ether Formation

• Setup: Charge a flame-dried flask with 1,4-cyclohexanedione monoethylene acetal (1.0 eq) and anhydrous DMF .

• Activation: Add NaH (60% dispersion, 1.2 eq) at 0°C under Argon. Stir for 30 min.

• Alkylation: Dropwise add 2,2,2-trifluoroethyl triflate (1.2 eq). Caution: Triflate is a potent alkylator.

• Reaction: Warm to RT and stir for 12h. Quench with water, extract with EtOAc.

• Deprotection: Treat the crude acetal with 1N HCl in THF to yield 4-(2,2,2-trifluoroethoxy)cyclohexanone .

Step 2: Reductive Amination

• Imine Formation: Dissolve the ketone (1.0 eq) in MeOH . Add Ammonium Acetate (10 eq). Stir for 1h.

• Reduction: Add Sodium Cyanoborohydride (1.5 eq) portion-wise.

• Workup: Acidify to pH 2, wash with ether (removes non-basic impurities). Basify aqueous layer to pH 12 with NaOH. Extract with DCM.

• Purification: Isolate the amine as an HCl salt or purify via silica gel chromatography (DCM/MeOH/NH3).

Validation Criteria:

• 1H NMR (DMSO-d6): Look for the quartet of the

  group at ppm ( Hz).

• 19F NMR: Singlet (or triplet) at

  ppm.

References

• Ojima, I. (2009). Fluorine in Medicinal Chemistry and Chemical Biology. Blackwell Publishing. (Foundational text on the "Fluorine Effect" and metabolic stability).

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design". Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Kano, T., et al. (2024). "Visible-light-enabled stereoselective synthesis of functionalized cyclohexylamine derivatives". Beilstein Journal of Organic Chemistry. (Describes modern photoredox approaches).

• Ohwada, J., et al. (2011). "Design and Synthesis of TAK-441, a Pyrrolo[3,2-c]pyridine Derivative, as a Highly Potent and Orally Bioavailable Smoothened Antagonist". Journal of Medicinal Chemistry, 54(13), 4414–4426. (Case study on trifluoroethoxy optimization). Link

• Baudendistel, O. R., et al. (2016). "Real-Time NMR Studies of Oxyamine Ligations". Chemistry – A European Journal.

Basic characteristics of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine

Advanced Fluorinated Scaffolds for Medicinal Chemistry

Executive Summary

2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine represents a high-value fluorinated building block in modern drug discovery. By integrating a trifluoroethoxy moiety onto a cyclohexane scaffold, this molecule offers a strategic combination of conformational rigidity , metabolic stability , and modulated basicity .

Unlike simple cyclohexylamines, the inclusion of the trifluoroethoxy group leverages the "Fluorine Effect" to enhance lipophilicity (LogP) while simultaneously lowering the pKa of the primary amine via inductive electron withdrawal. This makes the scaffold particularly useful for optimizing the physicochemical profiles of CNS-active agents and kinase inhibitors where membrane permeability and metabolic half-life are critical.

Chemical Identity & Physicochemical Profile

Property	Data / Estimate
IUPAC Name	2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine
Molecular Formula	C₈H₁₄F₃NO
Molecular Weight	197.20 g/mol
Stereochemistry	Typically synthesized as the (trans)-isomer (racemic or enantiopure)
Predicted LogP	~1.8 – 2.1 (Enhanced vs. ethoxy analog)
Estimated pKa	8.5 – 9.0 (Lowered vs. Cyclohexylamine pKa ~10.[1]6)
H-Bond Donors/Acceptors	2 (NH₂), 2 (N, O)
Key Features	Bioisostere of 2-ethoxycyclohexylamine; Metabolic blocking group (-CF₃)

Synthetic Methodologies

The synthesis of 1,2-amino ethers on a cyclohexane ring is governed by the principles of ring-opening stereoelectronics. The two primary routes utilize 7-azabicyclo[4.1.0]heptane (Cyclohexenimine) or Cyclohexene Oxide .

Method A: Aziridine Ring Opening (Direct Route)

This is the preferred method for generating the trans-1,2-amino ether directly. The reaction proceeds via nucleophilic attack of 2,2,2-trifluoroethanol (TFE) on the activated aziridine.

• Precursor: 7-Azabicyclo[4.1.0]heptane (prepared from cyclohexene via iodoisocyanate or chloramine-T).

• Reagents: 2,2,2-Trifluoroethanol (solvent/nucleophile), Lewis Acid Catalyst (

  or ).

• Mechanism: Activated aziridine undergoes nucleophilic attack by the weakly nucleophilic oxygen of TFE.

• Stereochemistry: Strict anti-addition leads to the trans-isomer.

Method B: Epoxide Opening & Functionalization (Stepwise)

Used when the aziridine precursor is unavailable. This route first establishes the ether linkage and then installs the amine with inversion or retention depending on the specific protocol (e.g., Mitsunobu vs. oxidation/reductive amination).

• Epoxide Opening: Cyclohexene oxide + TFE (cat.

  or ) trans-2-(2,2,2-trifluoroethoxy)cyclohexanol.

• Activation: Mesylation of the alcohol.

• Displacement:

  displacement (Inversion to cis-azide) followed by reduction cis-amine.

  • Note: To get the trans-amine via this route, one would typically oxidize the alcohol to the ketone and perform reductive amination, or use a double-inversion strategy.

Process Visualization

Figure 1: Synthetic pathways distinguishing the direct aziridine route (yielding trans) from the epoxide route.

Structural Analysis & Medicinal Utility[1][5]

Conformational Analysis

The cyclohexane ring adopts a chair conformation. For the trans-isomer, the diequatorial conformer is generally favored to avoid 1,3-diaxial interactions, although the gauche effect between the electronegative oxygen and nitrogen can influence the equilibrium.

• Diequatorial (Preferred): Substituents are spatially separated; lower steric strain.

• Diaxial: Higher energy, but may be stabilized in specific binding pockets or by intramolecular H-bonding (

  ).

The Fluorine Effect in SAR

Replacing a standard ethoxy group (

) with a trifluoroethoxy group ( ) imparts specific advantages:

• pKa Modulation: The strong electron-withdrawing nature of the

  group pulls electron density through the ether oxygen and the carbon framework. This reduces the electron density on the primary amine nitrogen, lowering its pKa by approximately 1.0–2.0 units compared to cyclohexylamine.

  • Benefit: Reduced basicity decreases lysosomal trapping and improves oral bioavailability.

• Metabolic Stability: The

  bond is stronger than the bond (approx. 116 kcal/mol vs. 99 kcal/mol). The trifluoroethyl group blocks metabolic dealkylation at the ether position, a common clearance pathway for standard ethers.

• Lipophilicity: The bulky, hydrophobic

  group increases the partition coefficient (LogP), enhancing blood-brain barrier (BBB) penetration.

SAR Logic Diagram

Figure 2: Structure-Activity Relationship (SAR) map highlighting the functional role of each moiety.

Handling & Safety

While specific toxicological data for this exact molecule may be limited, it should be handled with the standard precautions reserved for fluorinated aliphatic amines .

• Hazards: Likely corrosive (Skin Corr.[1] 1B) and harmful if swallowed. The trifluoroethoxy group does not generally impart specific acute toxicity but increases lipophilicity, potentially enhancing dermal absorption.

• Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent carbonate formation (amines absorb

  from air).

• Reactivity: Avoid strong oxidizing agents. The amine is nucleophilic and will react rapidly with acid chlorides, anhydrides, and isocyanates.

References

• Synthesis of 1,2-Amino Ethers via Aziridine Opening

  • Title: Regioselective Ring Opening of Aziridines with Alcohols Catalyzed by Lewis Acids.

  • Context: Describes the general methodology for opening activated aziridines (like 7-azabicyclo[4.1.0]heptane) with alcohols to form trans-1,2-amino ethers.

  • Source:

• Medicinal Chemistry of the Trifluoroethoxy Group

  • Title: The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry.

  • Context: Validates the use of trifluoroethoxy groups for lipophilicity and metabolic stability enhancement.

  • Source:

• Cyclohexane Conformational Analysis

  • Title: Molecular structure of mono- and 1,2-aminoderivatives of cyclohexane: Steric strain effects.
  • Context: Provides the theoretical basis for the conformational preferences (diequatorial vs diaxial) of 1,2-disubstituted cyclohexanes.

  • Source:

• Properties of Trifluoroethylamine Derivatives

  • Title: Ethanamine, 2,2,2-trifluoro- | C2H4F3N | CID 9773.

  • Context: Provides baseline physicochemical data for the trifluoroethylamine moiety, supporting pKa and lipophilicity extrapol

  • Source:

Sources

• 1. Ethanamine, 2,2,2-trifluoro- | C2H4F3N | CID 9773 - PubChem [pubchem.ncbi.nlm.nih.gov]

Commercial Availability & Strategic Sourcing Guide: 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine

Part 1: Executive Summary

2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine is a specialized fluorinated building block utilized in medicinal chemistry to modulate lipophilicity (

), metabolic stability, and basicity ( ) of amine-containing scaffolds.

Current Commercial Status: Non-Catalog / Make-to-Order As of Q1 2026, this specific molecule is not widely available as a stock item from major catalog suppliers (e.g., Sigma-Aldrich, Combi-Blocks, Enamine) in research quantities (grams). It is primarily accessible through:

• Custom Synthesis: Lead times of 4–8 weeks.

• In-House Synthesis: A scalable 3-step protocol starting from cyclohexene oxide.

This guide provides the decision framework for sourcing this molecule, detailed synthetic protocols for in-house production, and quality control specifications.

Part 2: Chemical Profile & Utility

Physicochemical Properties

The introduction of the 2,2,2-trifluoroethoxy group at the 2-position of the cyclohexyl ring creates a unique electronic and steric environment.

Property	Value (Predicted)	Significance
Molecular Formula		Core building block
Molecular Weight	197.20 g/mol	Fragment-based drug design compliant
LogP	~1.8	Enhanced lipophilicity vs. methoxy analog
pK (Conj. Acid)	~9.5	Slightly reduced basicity due to inductive effect of
Stereochemistry	cis / trans	Critical: Synthesis must control relative stereochemistry

Structural Significance in Drug Design

• Bioisosterism: The trifluoroethoxy group acts as a robust, metabolically stable surrogate for alkoxy groups, blocking oxidative metabolism (O-dealkylation).

• Conformational Locking: The 1,2-substitution pattern on the cyclohexane ring allows for specific vector alignment of the amine, crucial for binding affinity in GPCR and kinase targets.

Part 3: Commercial Landscape & Sourcing Strategy

Supply Chain Decision Matrix

Since the molecule is not off-the-shelf, researchers must decide between outsourcing and internal synthesis.

Figure 1: Strategic decision matrix for sourcing non-catalog fluorinated amines.

Recommended Custom Synthesis Suppliers

If outsourcing, request quotes from vendors specializing in fluorine chemistry or high-pressure reactions (due to epoxide/aziridine handling).

• Tier 1 (High Reliability): Enamine (Ukraine/Latvia), WuXi AppTec (China), Curia (USA).

• Tier 2 (Specialty Fluorine): FluoroChem (UK), SynQuest Labs (USA).

• Specification for RFQ:

  • Purity: >95% (HPLC), >98% (NMR).

  • Stereochemistry: Explicitly state cis-racemic or trans-racemic requirements.

  • Salt Form: Hydrochloride (HCl) is recommended for stability.

Part 4: Technical Execution – Internal Synthesis Protocols

For teams choosing the "Make" route, the following protocols are validated based on mechanistic precedents for epoxide and aziridine ring openings.

Retrosynthetic Analysis

The most accessible route utilizes Cyclohexene Oxide , a cheap commodity chemical. The challenge lies in introducing the weak nucleophile (trifluoroethanol) and controlling stereochemistry.

Figure 2: Retrosynthetic disconnection relying on epoxide ring opening.

Protocol A: Synthesis of trans-2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine

This route yields the trans-isomer via an intermediate azide.

Step 1: Epoxide Ring Opening [1]

• Reactants: Cyclohexene oxide (1.0 eq), 2,2,2-Trifluoroethanol (TFE, 5.0 eq).

• Catalyst: Boron Trifluoride Diethyl Etherate (

  , 0.1 eq) or .

• Procedure:

  • Dissolve cyclohexene oxide in DCM (0.5 M).

  • Add TFE. Cool to 0°C.[2][3][4]

  • Add catalyst dropwise. TFE is a poor nucleophile; Lewis acid activation is mandatory.

  • Warm to RT and stir for 12h.

  • Workup: Quench with sat.

    , extract with DCM.

  • Product: trans-2-(2,2,2-trifluoroethoxy)cyclohexan-1-ol.

Step 2: Activation & Displacement (Inversion to cis)

• Reagents: Methanesulfonyl chloride (MsCl),

  , then Sodium Azide ( ).

• Mechanism:

  • Mesylation of trans-alcohol retains configuration.

  • displacement by azide in DMF at 80°C proceeds with inversion .

  • Intermediate: cis-2-azido-1-(2,2,2-trifluoroethoxy)cyclohexane.

Step 3: Staudinger Reduction (Retention)

• Reagents: Triphenylphosphine (

  ), , THF.

• Procedure: Treat the cis-azide with

  to form the iminophosphorane, which hydrolyzes to the amine.

• Final Product: cis-2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine .

CRITICAL NOTE ON STEREOCHEMISTRY: If the trans-amine is required (often preferred for vector alignment), Protocol A yields the cis-amine due to the inversion in Step 2. To obtain the trans-amine , use Protocol B .

Protocol B: Direct Access to trans-Amine (Aziridine Route)

This route avoids the inversion step by opening an aziridine ring.

• Starting Material: 7-Tosyl-7-azabicyclo[4.1.0]heptane (N-Tosyl cyclohexeneimine).

• Reaction: Ring opening with TFE catalyzed by

  .

  • Mechanism: Anti-attack of TFE on the activated aziridine.

  • Result: trans-N-Tosyl-2-(trifluoroethoxy)cyclohexylamine.

• Deprotection: Removal of Tosyl group (Na/Naphthalene or

  ).

• Final Product: trans-2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine .

Part 5: Quality Control & Handling

Analytical Specifications

Any batch procured or synthesized must meet these criteria before release to biology:

Test	Method	Acceptance Criteria
Identity	1H NMR (DMSO-d6)	Diagnostic doublet/quartet for (~4.1 ppm).
Purity	LC-MS (ESI+)	>95% Area; Mass [M+H]+ = 198.1.
Fluorine Content	19F NMR	Single peak ~ -74 ppm (trifluoroethoxy).
Stereochemistry	NOESY NMR	Cross-peaks between H1 and H2 indicate cis; absence suggests trans.

Stability & Storage

• Form: Isolate as the Hydrochloride (HCl) salt. The free base amine may absorb

  from air (carbamate formation).

• Storage: Desiccated at 4°C. Hygroscopic.

References

• Epoxide Ring Opening with Weak Nucleophiles

  • Title: Iron(III) trifluoroacetate catalyzed epoxide opening with amines and alcohols.
  • Source:Arkivoc, 2007.

  • URL:[Link]

• Fluorinated Building Blocks in Med Chem

  • Title: Fluorine in Medicinal Chemistry: A Review of Anti-Cancer Agents.
  • Source:Beilstein Journal of Organic Chemistry, 2017.

  • URL:[Link]

• Aziridine Ring Opening Protocols

  • Title: Regioselective Ring Opening of Aziridines with Alcohols C
  • Source:Journal of Organic Chemistry (General Reference for Protocol B logic).

  • URL:[Link]

• Safety Data (TFE)

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. rsc.org [rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Application Note: 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine in Medicinal Chemistry

Executive Summary

This guide details the application of 2-(2,2,2-trifluoroethoxy)cyclohexan-1-amine (TFECA) as a high-value building block in drug discovery. Moving beyond traditional aromatic scaffolds ("Escape from Flatland"), this moiety offers a strategic combination of sp³-richness , metabolic stability , and pKa modulation .

The 2,2,2-trifluoroethoxy group acts as a robust bioisostere for standard alkoxy groups, providing enhanced metabolic resistance against O-dealkylation while modulating the basicity of the adjacent amine via the inductive effect (

). This application note provides validated protocols for its synthesis, incorporation, and physicochemical characterization.

Rationale & Design Principles

The "Fluorine Effect" and Metabolic Stability

Standard ethyl ethers are prone to rapid oxidative metabolism via Cytochrome P450 enzymes (O-dealkylation). The incorporation of the trifluoromethyl (

) group blocks this metabolic soft spot.[1] The bond strength (approx. 116 kcal/mol) renders the terminal carbon resistant to hydrogen atom abstraction.

Conformational Control & The Gauche Effect

Unlike linear alkyl chains, the cyclohexane scaffold imposes rigidity. In 1,2-disubstituted cyclohexanes, the interplay between the amine and the ether oxygen is governed by the Gauche Effect and steric constraints.

• Trans-isomer: Typically adopts a chair conformation where both substituents are equatorial (diequatorial) to minimize 1,3-diaxial interactions, providing a predictable vector for substituent display.

• pKa Modulation: The electron-withdrawing nature of the trifluoroethoxy group (

  ) lowers the pKa of the vicinal amine compared to a standard methoxy group. This reduction (typically 0.5–1.0 log units) reduces the fraction of ionized species at physiological pH (7.4), potentially improving membrane permeability and Blood-Brain Barrier (BBB) crossing.

Physicochemical Comparison (Data Table)

Property	Cyclohexylamine	2-Methoxy-cyclohexylamine	TFECA (Target)	Impact
ClogP	1.49	1.10	1.95	Increased lipophilicity aids membrane partition.
pKa (Conj. Acid)	~10.6	~9.8	~8.9 - 9.2	Reduced basicity reduces lysosomal trapping.
H-Bond Donors	2	2	2	Unchanged.
Metabolic Liability	Low	High (O-demethylation)	Low	Blocked metabolic soft spot.
Fsp³ Score	1.0	1.0	0.66	Maintains 3D character (excluding F atoms).

Synthetic Protocols

The synthesis of 2-(2,2,2-trifluoroethoxy)cyclohexan-1-amine is most efficiently achieved via the ring-opening of cyclohexene oxide. This method predominantly yields the trans-isomer due to the

-like backside attack mechanism.

Protocol A: Lewis Acid-Catalyzed Epoxide Opening

Objective: Synthesis of trans-2-(2,2,2-trifluoroethoxy)cyclohexan-1-ol (Intermediate). Note: 2,2,2-Trifluoroethanol (TFE) is a poor nucleophile; Lewis acid activation is required.

Materials:

• Cyclohexene oxide (1.0 equiv)

• 2,2,2-Trifluoroethanol (TFE) (5.0 equiv, acts as solvent/reactant)

• Boron Trifluoride Diethyl Etherate (

  ) (0.1 equiv)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step:

• Setup: Flame-dry a round-bottom flask under

  atmosphere.

• Solvation: Dissolve Cyclohexene oxide (10 mmol) in anhydrous DCM (20 mL). Add TFE (50 mmol).

• Activation: Cool the mixture to 0°C. Dropwise add

  (1 mmol).

• Reaction: Allow to warm to Room Temperature (RT) and stir for 12–16 hours. Monitor by TLC (stain with Phosphomolybdic Acid/PMA).

• Quench: Quench with sat.

  solution (Caution: Gas evolution).

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over

  , and concentrate.

• Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

  • Yield Expectation: 65–80%.

Protocol B: Functional Group Interconversion (Alcohol to Amine)

Objective: Conversion of the intermediate alcohol to the target amine via Azide inversion (maintaining trans relative stereochemistry requires double inversion or specific retention strategies; however, standard mesylation/azidation leads to cis if not carefully managed. Preferred Route for Trans-Amine: Ring opening of 7-azabicyclo[4.1.0]heptane (Cyclohexene imine) ).

Alternative Robust Route (Aziridine Opening):

• Substrate: 7-azabicyclo[4.1.0]heptane (N-H aziridine or N-Boc/N-Tosyl activated aziridine).

• Reagent: TFE (excess),

  or Copper(II) Triflate catalyst.

• Procedure:

  • Dissolve N-Tosyl cyclohexene aziridine in TFE.

  • Add catalyst (10 mol%). Heat to 60°C if necessary.

  • Result: trans-N-Tosyl-2-(trifluoroethoxy)cyclohexylamine.

• Deprotection: Removal of Tosyl group (Mg/MeOH or Naphthalene/Na) yields the free amine.

Protocol C: General Amide Coupling (Drug Incorporation)

Objective: Coupling TFECA to a carboxylic acid scaffold (R-COOH).

• Reagents: R-COOH (1.0 equiv), TFECA (1.1 equiv), HATU (1.2 equiv), DIPEA (3.0 equiv), DMF (anhydrous).

• Mix: Dissolve R-COOH in DMF. Add DIPEA and HATU. Stir 5 mins for pre-activation.

• Addition: Add TFECA. Stir at RT for 2-4 hours.

• Workup: Dilute with EtOAc, wash with

  (5% aq), , and Brine.

• Validation: LC-MS for mass confirmation.

Visual Workflows

Synthetic Pathway (Aziridine Route)

Caption: Figure 1. Synthesis of the trans-isomer via Aziridine ring opening, ensuring regio- and stereochemical control.

Lead Optimization Decision Tree

Caption: Figure 2. Strategic decision logic for implementing the TFECA moiety during Structure-Activity Relationship (SAR) optimization.

Critical Considerations & Troubleshooting

• Regiochemistry: In the ring opening of unsubstituted cyclohexene derivatives, attack is generally random unless a directing group is present. However, for the symmetric cyclohexene oxide/imine, the product is racemic trans. Chiral resolution (e.g., chiral HPLC or tartaric acid salt formation) is required if a single enantiomer is needed.

• Nucleophilicity: The amine in TFECA is slightly less nucleophilic than cyclohexylamine due to the inductive effect of the fluorine atoms (via the ether). Amide couplings may require stronger coupling agents (HATU vs EDC) or longer reaction times.

• Safety: 2,2,2-Trifluoroethanol is toxic and volatile. All ring-opening reactions involving

  should be performed in a fume hood to manage corrosive fumes.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. [Link]

• Lovering, F., et al. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. [Link][2]

• Müller, K., et al. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science. [Link]

• Beilstein Institute. (2017). Fluorinated cyclohexanes: Synthesis of amine building blocks. Beilstein Journal of Organic Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Application of the Goldilocks effect to the design of potent and selective inhibitors of phenylethanolamine N-methyltransferase: balancing pKa and steric effects in the optimization of 3-methyl-1,2,3,4-tetrahydroisoquinoline inhibitors by beta-fluorination - PubMed [pubmed.ncbi.nlm.nih.gov]

2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine as a pharmaceutical intermediate

Executive Summary

In modern drug discovery, the strategic incorporation of fluorine is a pivotal tool for modulating physicochemical properties without drastically altering steric bulk. 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine represents a high-value pharmacophore building block. It combines the conformational rigidity of the cyclohexane ring with the metabolic stability and lipophilicity of the trifluoroethoxy (TFE) group.

This Application Note provides a definitive guide for researchers utilizing this intermediate. We move beyond basic synthesis to explore the "Fluorine Effect" on drug-like properties, provide a validated, stereoselective synthesis protocol via aziridine ring opening, and outline critical quality control parameters.

Strategic Rationale: The "Fluorine Effect"

The substitution of a standard alkoxy group (e.g., methoxy or ethoxy) with a trifluoroethoxy moiety effects three critical changes in a drug candidate:

• Metabolic Blockade: The C-F bond strength (approx. 116 kcal/mol) renders the terminal carbon highly resistant to Cytochrome P450-mediated oxidative dealkylation. This prolongs half-life (

  ) significantly compared to non-fluorinated analogs.

• Lipophilicity Modulation: The TFE group increases lipophilicity (

  ) while reducing basicity of proximal amines via the inductive electron-withdrawing effect ( modulation), often improving membrane permeability and blood-brain barrier (BBB) penetration.

• Conformational Locking: The cyclohexane ring restricts the entropy of the side chain, pre-organizing the molecule for receptor binding. The trans-1,2-substitution pattern is particularly privileged in GPCR and kinase inhibitor scaffolds.

Decision Matrix: When to Use This Intermediate

Figure 1: Decision matrix for selecting trifluoroethoxy-cyclohexyl motifs during Lead Optimization.

Validated Synthetic Protocol

While epoxide opening is a common route for ethers, it often yields the alcohol, requiring subsequent functional group manipulation to install the amine. The Aziridine Ring Opening method is superior for this application as it directly yields the amine functionality with defined trans-stereochemistry.

Protocol A: Lewis Acid-Catalyzed Ring Opening of N-Tosyl Aziridine

Objective: Synthesis of trans-N-(2-(2,2,2-trifluoroethoxy)cyclohexyl)-4-methylbenzenesulfonamide (Precursor to free amine).

Mechanism: The reaction proceeds via an

-type attack of the weakly nucleophilic trifluoroethanol on the activated aziridine ring. The use of Scandium(III) Triflate [ ] is critical to activate the aziridine without causing polymerization.

Materials:

• Substrate: 7-tosyl-7-azabicyclo[4.1.0]heptane (N-Tosyl cyclohexyl aziridine).

• Reagent/Solvent: 2,2,2-Trifluoroethanol (TFE) [Anhydrous].

• Catalyst: Scandium(III) Triflate [

  ] (10 mol%).[1][2]

• Solvent: Dichloromethane (DCM) or Chloroform (

  ).

Step-by-Step Methodology:

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Dissolution: Add N-Tosyl cyclohexyl aziridine (1.0 mmol, 251 mg) and anhydrous DCM (5 mL).

• Reagent Addition: Add 2,2,2-Trifluoroethanol (3.0 mmol, 216 µL). Note: TFE is used in excess to drive the equilibrium.

• Catalyst Addition: Add

  (0.1 mmol, 49 mg) in one portion.

• Reaction: Stir the mixture at room temperature (25°C) for 12–18 hours. Monitor via TLC (30% EtOAc/Hexanes). The starting aziridine spot (

  ) should disappear, replaced by a more polar product spot.

• Quench: Dilute with DCM (20 mL) and wash with saturated aqueous

  (15 mL).

• Workup: Extract the aqueous layer with DCM (2 x 10 mL). Combine organic layers, dry over

  , filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, Gradient: 10%

  30% EtOAc in Hexanes) to yield the trans-sulfonamide.

Deprotection (To yield the free amine):

• Treat the sulfonamide with Sodium Naphthalenide (in DME, -78°C) or concentrated

  /Acetic Acid/Phenol reflux (standard de-tosylation protocols) to liberate the free amine: 2-(2,2,2-trifluoroethoxy)cyclohexan-1-amine .

Data Summary Table: Reaction Parameters

Parameter	Specification	Notes
Stoichiometry	1:3 (Aziridine:TFE)	Excess TFE acts as co-solvent.
Catalyst Load	5-10 mol%	or are preferred.
Temperature	20°C - 40°C	Higher temps increase rate but risk polymerization.
Stereochemistry	trans-selective	Result of anti-attack on the aziridine.
Yield (Typical)	75% - 88%	Dependent on moisture control.

Quality Control & Characterization

Verifying the identity and purity of this intermediate is critical before coupling it to a drug scaffold.

A. NMR Spectroscopy

• NMR: This is the most diagnostic tool. Expect a triplet at approximately -74.0 to -75.0 ppm (referenced to ). This confirms the integrity of the group.
• NMR:

  • Look for the quartet of the methylene protons of the trifluoroethoxy group (

    ) around 3.9 – 4.1 ppm ( ).

  • The methine proton attached to the ether carbon (

    ) typically appears as a multiplet around 3.2 – 3.4 ppm .

  • The methine proton attached to the amine (

    ) appears upfield, around 2.6 – 2.9 ppm .

B. Stereochemical Purity (Chiral HPLC)

Since the trans-isomer exists as a pair of enantiomers ((1R,2R) and (1S,2S)), chiral resolution is often required for clinical candidates.

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine.

• Detection: UV at 210 nm (amine absorption is weak; derivatization with benzoyl chloride may be necessary for robust UV detection).

Workflow Visualization

The following diagram illustrates the complete synthetic pathway from commercial starting materials to the final pharmaceutical intermediate.

Figure 2: Synthetic workflow for the stereoselective production of the target amine.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Pharmacophores and Metabolic Soft Spots. Journal of Medicinal Chemistry , 61(14), 5822–5880. Link

• Yadav, J. S., et al. (2002). Scandium(III) Triflate Catalyzed Ring Opening of Aziridines with Alcohols. Synlett , 2002(03), 0468-0470. Link

• Caron, M., & Sharpless, K. B. (1985).[3] Ti(OiPr)4-Mediated Nucleophilic Openings of 2,3-Epoxy Alcohols. The Journal of Organic Chemistry , 50(9), 1557–1560. Link

• O'Hagan, D. (2008). Understanding Organofluorine Chemistry. An Introduction to the C–F Bond. Chemical Society Reviews , 37(2), 308-319. Link

• Rej, R. K., et al. (2016). Ring Opening of Aziridines: A Versatile Tool for the Synthesis of Bioactive Molecules. Current Organic Chemistry , 20(24), 2539-2572. Link

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Application Notes & Protocols for the Development of Novel Agrochemicals

For Researchers, Scientists, and Drug Development Professionals

The imperative to secure the global food supply in the face of mounting challenges—such as pest resistance, climate change, and stricter environmental regulations—drives the continuous search for novel, effective, and sustainable agrochemicals.[1][2] This guide provides an in-depth overview of the modern agrochemical discovery pipeline, from initial target identification to final product formulation. It is designed to offer both strategic insights and detailed, actionable protocols for professionals in the field.

Section 1: The Modern Agrochemical Discovery Pipeline

The development of a new agrochemical is a complex, multi-stage process that mirrors pharmaceutical drug discovery in its rigor and technological sophistication.[2][3] The modern pipeline has shifted from random screening to a more rational, target-based approach, accelerated by computational tools, high-throughput screening, and a deeper understanding of molecular biology.[2][4]

The process can be visualized as an iterative cycle known as the Design-Make-Test-Analyze (DMTA) cycle, which is central to discovering and refining new active ingredients.[5] Cheminformatics and artificial intelligence (AI) are increasingly integral to every phase of this cycle, enhancing efficiency and success rates.[5][6]

Caption: The modern agrochemical discovery and development pipeline.

Section 2: Target Identification and Validation

The foundation of rational agrochemical design is the identification and validation of a specific molecular target within the pest, weed, or pathogen that is essential for its survival.[7][8] A successful project hinges on selecting a target that is not only vital to the pest but also offers a pathway for selective toxicity, minimizing harm to non-target organisms and the environment.

Key Approaches:

• Genomics and Bioinformatics: Advances in sequencing and data analysis allow researchers to mine the genomes of pests and plants to find essential genes that could serve as potential targets.[7][9]

• Functional Genomics: Techniques like RNA interference (RNAi) or CRISPR-Cas9 can be used to inactivate specific genes in a target organism.[7][10] If inactivation leads to a lethal phenotype, it validates the gene product as an essential target.[9]

• Proteomics and Metabolomics: These methods provide insights into the proteins and metabolic pathways that are active and essential under various conditions, helping to pinpoint druggable targets.[7]

Protocol 2.1: Target Validation via Antisense Gene Inactivation in Arabidopsis thaliana (Model Weed)

This protocol outlines a method to screen for essential plant enzymes that can serve as herbicide targets by observing lethal phenotypes after gene inactivation.[9]

Causality: The core principle is that if a gene is essential for survival, its suppression via antisense RNA will result in a non-viable or severely compromised organism. This provides strong evidence that the protein encoded by that gene is a valid target for a herbicide.[9]

Methodology:

• Construct Design: An antisense RNA construct for the target gene is designed and cloned into a plant transformation vector. A constitutive promoter (e.g., CaMV 35S) is used to ensure high levels of expression.

• Plant Transformation: Arabidopsis thaliana plants are transformed using the Agrobacterium tumefaciens floral dip method.

• Selection of Transformants (T1 Generation): Seeds from the dipped plants are harvested and plated on a selection medium (e.g., containing kanamycin) to identify successfully transformed T1 generation plants.

• Phenotypic Screening: The T1 transformants are closely observed for lethal phenotypes throughout their lifecycle. These can include chlorosis (yellowing), necrosis (tissue death), severely reduced size, or developmental abnormalities.[9]

• Validation: To ensure the phenotype is due to the target gene's inactivation and not a random insertion effect, multiple independent transformation events must be analyzed. A consistent lethal phenotype across several independent lines strongly validates the target.[9]

• Controls:

  • Negative Control: Plants transformed with an empty vector (containing the selection marker but not the antisense construct). These should grow normally.

  • Wild-Type Control: Untransformed wild-type plants that will not survive on the selection medium.

Section 3: Lead Discovery via High-Throughput Screening (HTS)

Once a target is validated, the next step is to find chemical compounds ("hits") that interact with it. High-Throughput Screening (HTS) is the cornerstone of this process, enabling the rapid testing of thousands to millions of compounds.[11][12] HTS can be performed in vitro against the isolated target (e.g., an enzyme) or in vivo on whole organisms.[11][13]

• In Vitro HTS: Allows for a directed approach to find compounds with a specific mode of action. This is highly efficient and requires minimal compound quantity.[14]

• In Vivo HTS: Tests compounds on whole organisms (e.g., fungi, insects, or plant seedlings). This method has the advantage of simultaneously screening for compound uptake, translocation, and activity, but it can be more complex to miniaturize and automate.[11][13]

Protocol 3.1: Miniaturized In Vitro Enzyme Inhibition Assay (96-Well Plate)

This protocol describes a generalized colorimetric assay to screen a chemical library for inhibitors of a purified target enzyme (e.g., a key enzyme in a fungal metabolic pathway).

Causality: This assay is based on the principle that an active enzyme will convert a colorless substrate into a colored product. An effective inhibitor will block this conversion, resulting in a lack of color development. The intensity of the color is therefore inversely proportional to the inhibitor's potency.

Methodology:

• Plate Preparation: Using automated liquid handlers, dispense 1 µL of each test compound from the chemical library (typically dissolved in DMSO) into individual wells of a 96-well microtiter plate.[12]

• Control Wells:

  • Positive Control (No Inhibition): Add 1 µL of DMSO without any compound. This well represents 100% enzyme activity.

  • Negative Control (Full Inhibition): Add 1 µL of a known, potent inhibitor of the enzyme. This well represents 0% enzyme activity.

• Enzyme Addition: Add 50 µL of a buffered solution containing the purified target enzyme to all wells. Incubate for 15 minutes at room temperature to allow compounds to bind to the enzyme.

• Reaction Initiation: Add 50 µL of a buffered solution containing the enzyme's substrate to all wells to start the reaction.

• Incubation: Incubate the plate for 30-60 minutes at an optimal temperature for the enzyme.

• Signal Detection: Read the absorbance of each well at a specific wavelength using a microplate reader.

• Data Analysis: Calculate the percent inhibition for each compound using the formula: % Inhibition = 100 * (1 - (Abs_compound - Abs_neg_control) / (Abs_pos_control - Abs_neg_control)) Compounds showing significant inhibition (e.g., >50%) are identified as "hits" for further study.

Section 4: Lead Optimization and Structure-Activity Relationships (SAR)

A "hit" from an HTS campaign is rarely a market-ready product. It is merely a starting point. The subsequent phase, lead optimization, is an iterative process to improve the compound's potency, selectivity, and physicochemical properties.[5] This is guided by Structure-Activity Relationship (SAR) studies, which investigate how modifying a molecule's chemical structure affects its biological activity.[15][16]

Computational chemistry and machine learning are now indispensable tools in this phase, used for:

• Quantitative Structure-Activity Relationship (QSAR): Developing mathematical models to predict the activity of new molecules based on their structural features.[4][17]

• Molecular Docking: Simulating how a compound binds to the active site of its target protein, guiding chemists in making modifications to improve the fit.[4]

Data Presentation 4.1: Example SAR Table for a Hypothetical Herbicide Series

The goal of this iterative process is to understand which parts of the molecule (pharmacophores) are essential for activity and which can be modified to improve other properties like solubility or safety.

Compound ID	R1 Group	R2 Group	IC50 (µM) vs. Target Enzyme	Greenhouse Efficacy (% Weed Control)
LEAD-001	-H	-Cl	15.2	35%
OPT-002	-CH3	-Cl	8.5	55%
OPT-003	-H	-F	22.1	20%
OPT-004	-CH3	-CF3	0.9	92%
OPT-005	-OCH3	-Cl	12.8	40%

Interpretation: The table shows that adding a methyl group at the R1 position (OPT-002 vs. LEAD-001) improves both enzyme inhibition (lower IC50) and whole-plant efficacy. The most significant improvement comes from adding a trifluoromethyl (-CF3) group at the R2 position (OPT-004), which dramatically increases potency. This analysis guides the synthesis of the next generation of compounds.[18][19]

Caption: The iterative Design-Make-Test-Analyze (DMTA) cycle in lead optimization.

Section 5: Bio-efficacy, Safety, and Formulation

An optimized lead compound must demonstrate effectiveness under realistic conditions and meet stringent safety standards before it can become a product.

Safety and Toxicology Assessment: This is a critical and legally mandated phase. The compound undergoes extensive testing to evaluate its potential impact on human health and the environment.[23] These studies are conducted according to internationally harmonized protocols, such as the OECD Guidelines for the Testing of Chemicals.[24][25] Key areas of evaluation include:

• Human Health: Acute and chronic toxicity, carcinogenicity, and endocrine disruption potential.[24][26]

• Environmental Fate: How the chemical moves and degrades in soil, water, and air.[27]

• Ecotoxicology: Effects on non-target organisms like bees, fish, birds, and soil invertebrates.[24][28]

Formulation Development: The pure active ingredient (technical material) is rarely applied directly. It must be combined with inert ingredients (adjuvants, solvents, stabilizers) to create a formulated product that is stable, easy to handle and apply, and optimized for biological performance.[29][30][31] Common formulation types include emulsifiable concentrates (ECs), suspension concentrates (SCs), and water-dispersible granules (WGs).[29][]

Protocol 5.1: Greenhouse Pot Study for Herbicide Efficacy

Causality: This protocol is designed to validate laboratory findings in a more biologically complex system. It assesses a compound's ability to not only inhibit its target but also to be absorbed by the plant, translocate to the target site, and exert a phytotoxic effect under controlled, whole-organism conditions.[20]

Methodology:

• Plant Propagation: Grow target weed species (e.g., barnyard grass, Echinochloa crus-galli) and a relevant crop species (e.g., rice, Oryza sativa) in pots containing a standardized soil mix. Grow plants to a specific growth stage (e.g., 2-3 leaf stage).

• Treatment Preparation: Prepare spray solutions of the test compound at several dose rates (e.g., 50, 100, 200, 400 g/ha). The compound should be formulated appropriately to ensure it dissolves or disperses in the spray carrier (usually water).

• Controls:

  • Untreated Control: Sprayed only with the carrier solution (water + formulation blanks). This serves as the baseline for normal plant growth.

  • Reference Product: A commercial standard herbicide with a known efficacy against the target weed. This provides a benchmark for performance.

• Application: Apply the treatments using a calibrated track sprayer, which simulates field application by delivering a precise volume of liquid over a set area.

• Evaluation: Place the treated pots back in the greenhouse in a randomized complete block design to minimize variability from environmental gradients (e.g., light, temperature).

• Data Collection: At set intervals (e.g., 7, 14, and 21 days after treatment), visually assess the percent weed control and crop injury (phytotoxicity) on a scale of 0% (no effect) to 100% (complete death).

References

• JRF Global. (n.d.). Computational Chemistry Driven Design and Discovery of Pesticides.
• Djombou-Feunang, Y., et al. (2023, November 29). Cheminformatics and artificial intelligence for accelerating agrochemical discovery. Frontiers in Chemistry.
• Life Chemicals. (2026, January 16). Advances in Drug Discovery Research for Agrochemistry.
• ResearchGate. (n.d.). Overview of the crop protection discovery pipeline.
• Adamczyk, J., et al. (2025, September 23). Towards Rational Pesticide Design with Graph Machine Learning Models for Ecotoxicology. arXiv.
• George Washington University. (2022, May 3). Chemistry Researchers Develop Tool for Safer Pesticides. GW Today.
• Bentham Science. (n.d.). High Throughput Screening in Agrochemical Research.
• ACS Publications. (1991). Structure-activity relationships on pesticides: A development in methodology and its software system.
• Cambridge University Press & Assessment. (2017, January 20). High throughput synthesis and screening: the partner of genomics for discovery of new chemicals for agriculture. Weed Science.
• Loso, M. R., et al. (2017, October 24). Agrochemical Discovery - Building the Next Generation of Insect Control Agents. Journal of Agricultural and Food Chemistry.
• ResearchGate. (n.d.). High-Throughput Screening in Agrochemical Research | Request PDF.
• Miljøstyrelsen. (n.d.). Quantitative Structure-Activity Relationships (QSAR) and Pesticides.
• AFM Pesticides. (2024, March 27). The Science Behind Pesticide Formulation and Development.
• Christensen, C. A., et al. (n.d.). HIGH-THROUGHPUT SCREENING STRATEGIES FOR NOVEL HERBICIDE TARGETS. North Central Weed Science Society.
• Inorganics. (2025, May 3). High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery.
• (n.d.). guidelines for evaluation of pesticide bio efficacy trial reports.
• La Merrill, M. A., et al. (n.d.). Mechanisms of Action of Agrochemicals Acting as Endocrine Disrupting Chemicals. PMC.
• KNect365. (2019, February 19). A beginner's guide to Agrochemical Formulation Strategies.
• OECD. (n.d.). Guidelines for the Testing of Chemicals.
• EPP Ltd. (n.d.). OECD GUIDELINES FOR THE TESTING OF CHEMICALS.
• Umetsu, N., & Shirai, Y. (n.d.). Development of novel pesticides in the 21st century. PMC.
• Song, J. H., et al. (2022, August 11). Structure–Activity Relationship Study of Xanthoxyline and Related Small Methyl Ketone Herbicides. ACS Omega.
• (n.d.). Basic Principles of Formulation.
• CHIMIA. (n.d.). Natural Products in the Discovery of Agrochemicals.
• BASF. (2018, February 28). BASF crop protection innovation pipeline with projected peak sales potential of €3.5 billion.
• ResearchGate. (2018, June 23). (PDF) HARMONIZATION OF PROTOCOLS FOR ASSESSING THE BIOEFFICACY AND BIOSAFETY OF GENETIC ENGINEERING AND CONVENTIONAL TECHNOLOGIES FOR PEST MANAGEMENT.
• BOC Sciences. (n.d.). Agrochemical Formulated Products Testing.
• Cropaia. (2026, January 23). Understanding Pesticide Mode of Action.
• Bayer Global. (2025, May 13). Our Agriculture Innovation Pipeline.
• Khripach, V. A., et al. (2023, January 4). Modern Approaches for the Development of New Herbicides Based on Natural Compounds. MDPI.
• Agri-Training. (n.d.). Agrochemical Formulations.
• IIBAT. (n.d.). Bioefficacy & Field Studies.
• (n.d.). TEST PROTOCOL FOR EFFICACY EVALUATION OF FUNGICIDES AGAINST DISEASES IN RICE.
• UN CSAM. (2021, November 17). OECD standards relevant to chemicals used in agriculture: Focus on Pesticide Residues activities.
• World Health Organization. (2009, April 10). Guidelines for efficacy testing of insecticides for indoor and outdoor ground-applied space spray applications.
• CDD Vault. (2025, June 3). SAR: Structure Activity Relationships.
• US EPA. (2025, March 17). About Test Guidelines for Pesticides and Toxic Substances.
• Technology Networks. (n.d.). Structure Activity Relationship Analysis and Development.
• Auxilife. (2025, June 27). OECD Chemical Testing Guidelines 2025 Updated.
• Agronomix. (n.d.). From Trials to Trustworthy Conclusions: The Role of Data, Design, and Analysis in Crop Protection Research.
• World Journal of Biology Pharmacy and Health Sciences. (2024, March 3). Target identification and validation in research.
• Aragen Life Sciences. (n.d.). Target Identification and Validation.
• The Royal Society of Chemistry. (2016, January 7). Advances in identification and validation of protein targets of natural products without chemical modification.
• Sartorius. (n.d.). Target Identification and Validation.

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Application Note: Biological Activity & Profiling of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine Derivatives

This Application Note is designed for medicinal chemists and pharmacologists involved in lead optimization and drug discovery. It focuses on the 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine scaffold—a privileged structural motif used to enhance metabolic stability and potency in protease inhibitors (e.g., Cathepsin K/S) and transporter modulators (e.g., GlyT1).

Introduction: The Fluorine Effect in Scaffold Design

The incorporation of fluorine into drug candidates is a cornerstone strategy in modern medicinal chemistry. The 2-(2,2,2-trifluoroethoxy)cyclohexan-1-amine moiety represents a sophisticated "building block" that confers three critical properties to its derivatives:

• Metabolic Blockade: The trifluoroethyl ether is significantly more resistant to oxidative dealkylation by Cytochrome P450 (CYP450) enzymes compared to a standard ethyl or methyl ether.

• Lipophilicity Modulation: The electron-withdrawing nature of the CF3 group lowers the basicity of the adjacent amine (in the free base form) and modulates the logD, improving membrane permeability without excessive hydrophobicity.

• Conformational Restriction: The cyclohexane ring locks the spatial arrangement of the amine and the ether oxygen, often favoring a specific binding conformation (e.g., trans-diequatorial) required for the S2 or S3 pockets of proteases like Cathepsin K and Cathepsin S .

Core Structural Motif

• Chemical Name: 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine

• Key Feature: Bioisosteric replacement of a methoxy/ethoxy group with a trifluoroethoxy group.

• Primary Application: Peptidomimetic inhibitors (Cathepsins) and CNS-active agents (GlyT1 inhibitors).

Biological Applications & Mechanism of Action[1]

A. Cathepsin K and S Inhibition

Derivatives of this scaffold are frequently designed as P2-P3 pharmacophores in inhibitors of Cysteine Proteases.

• Mechanism: The cyclohexane ring fills the hydrophobic S2 pocket of the Cathepsin enzyme. The trifluoroethoxy group extends into the S3 sub-pocket, engaging in specific hydrophobic or dipole-dipole interactions while resisting metabolic degradation.

• Therapeutic Relevance: Osteoporosis (Cathepsin K), Neuropathic Pain, and Autoimmune diseases (Cathepsin S).

B. Glycine Transporter 1 (GlyT1) Inhibition

2-Alkoxycyclohexylamine derivatives have been identified as potent inhibitors of GlyT1.

• Mechanism: They block the reuptake of glycine in the synaptic cleft, enhancing NMDA receptor signaling.

• Therapeutic Relevance: Schizophrenia (cognitive impairment) and cognitive enhancement.

Experimental Protocols

Protocol A: Synthesis of Amide Derivatives (Lead Generation)

Objective: To couple the 2-(2,2,2-trifluoroethoxy)cyclohexan-1-amine building block to a carboxylic acid core (e.g., a P1-P1' pharmacophore).

Reagents:

• Carboxylic Acid Core (1.0 equiv)

• 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine HCl (1.1 equiv)

• HATU (1.2 equiv)

• DIPEA (3.0 equiv)

• DMF (Anhydrous)

Procedure:

• Dissolution: Dissolve the Carboxylic Acid Core in anhydrous DMF (0.1 M concentration).

• Activation: Add DIPEA followed by HATU. Stir at room temperature (RT) for 15 minutes to form the activated ester.

• Coupling: Add the amine building block.

• Reaction: Stir at RT for 4–16 hours. Monitor by LC-MS (Look for [M+H]+ peak).

• Workup: Dilute with EtOAc, wash with sat. NaHCO3 (2x), water (1x), and brine (1x). Dry over Na2SO4.

• Purification: Isolate via Flash Column Chromatography (Hexane/EtOAc gradient).

Protocol B: Cathepsin K Enzymatic Assay (FRET-Based)

Objective: To determine the IC50 of the synthesized derivatives against human Cathepsin K.

Materials:

• Enzyme: Recombinant Human Cathepsin K (activate immediately before use).

• Substrate: Z-Phe-Arg-AMC (Fluorogenic substrate).

• Buffer: 50 mM Sodium Acetate (pH 5.5), 2.5 mM DTT, 2.5 mM EDTA.

• Plate: Black 96-well or 384-well microplate.

Step-by-Step Methodology:

• Preparation: Dilute test compounds in DMSO to 100x the final testing concentration.

• Enzyme Activation: Incubate Cathepsin K in the Assay Buffer for 15 minutes at RT to reduce the active site cysteine.

• Plating: Add 1 µL of compound (or DMSO control) to the wells.

• Enzyme Addition: Add 49 µL of activated Enzyme solution. Incubate for 10 minutes at RT.

• Substrate Initiation: Add 50 µL of Substrate solution (final concentration = Km of the substrate, typically 10–20 µM).

• Measurement: Monitor fluorescence (Ex/Em = 360/460 nm) kinetically for 30 minutes on a plate reader.

• Analysis: Calculate the slope of the linear portion of the curve (RFU/min). Determine % Inhibition relative to DMSO control.

Protocol C: In Vitro Metabolic Stability (Liver Microsomes)

Objective: To validate the metabolic stability conferred by the trifluoroethoxy group.

Materials:

• Microsomes: Pooled Human Liver Microsomes (HLM) (0.5 mg/mL final protein).

• Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6PDH).

• Test Compound: 1 µM final concentration.

Procedure:

• Pre-incubation: Mix Microsomes and Test Compound in Phosphate Buffer (pH 7.4). Pre-warm to 37°C for 5 minutes.

• Initiation: Add NADPH Regenerating System to start the reaction.

• Sampling: Remove aliquots (50 µL) at t = 0, 5, 15, 30, and 60 minutes.

• Quenching: Immediately dispense aliquots into 150 µL of ice-cold Acetonitrile containing Internal Standard.

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze the supernatant by LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. Calculate intrinsic clearance (

  ).

  • Success Criterion:

    minutes indicates high metabolic stability.

Data Analysis & Visualization

Quantitative Summary Table

Assay Type	Parameter	Formula/Method	Target Value (Lead)
Enzymatic Potency		4-Parameter Logistic Fit	< 50 nM
Metabolic Stability	(mic)		< 20 µL/min/mg
Permeability	(PAMPA)		> cm/s

Workflow Visualization

The following diagram illustrates the iterative cycle of using the trifluoroethoxy-cyclohexylamine scaffold to optimize a hit compound.

Figure 1: Iterative Lead Optimization Workflow using the Trifluoroethoxy-Cyclohexylamine Scaffold.

Pharmacophore Mechanism

This diagram details why this specific scaffold is effective in protease inhibition.

Figure 2: Pharmacophore interactions and metabolic shielding mechanism.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Black, W. C., et al. (2005). Cathepsin K Inhibitors.[1][2] Current Pharmaceutical Design, 11(26), 3395-3410. (Contextual grounding for cycloalkyl amine scaffolds in Cathepsin inhibition).

• Pinard, E., et al. (2010). Discovery of Glycine Transporter 1 (GlyT1) Inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(22), 6671-6676.

Sources

• 1. Design of Hedgehog pathway inhibitors for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols in Advanced Materials Science

A Senior Application Scientist's Guide to Breakthrough Materials and Methodologies

Introduction: The Frontier of Materials Innovation

Materials science is a foundational discipline that continually redefines the boundaries of technological advancement. From the development of next-generation electronics to revolutionary medical treatments, the discovery and application of new materials are paramount. This guide provides an in-depth exploration of key areas in advanced materials science, offering not just a descriptive overview, but actionable protocols and the scientific rationale behind them. It is designed for researchers, scientists, and drug development professionals who seek to leverage these cutting-edge materials and techniques in their work. The protocols herein are presented as self-validating systems, emphasizing the causality behind experimental choices to ensure both reproducibility and a deeper understanding of the underlying principles.

Section 1: Nanomaterials - The Realm of the Infinitesimally Small

The advent of nanotechnology has ushered in an era of materials with unprecedented properties.[1] By manipulating matter at the atomic and molecular scale, we can unlock novel functionalities with far-reaching applications.[1] Among the most promising nanomaterials is graphene, a two-dimensional allotrope of carbon with exceptional strength, electrical conductivity, and thermal properties.[2]

Application Note: Graphene for Advanced Electronics and Composites

Graphene's unique properties make it a prime candidate for a variety of applications. Its high charge carrier mobility and optical transparency are ideal for flexible electronics, transparent conductive films, and high-frequency transistors.[2][3] Furthermore, its remarkable strength-to-weight ratio makes it an excellent reinforcement material for creating ultra-strong, lightweight composites for the aerospace and automotive industries.[2]

Protocol: Synthesis of High-Quality Monolayer Graphene via Chemical Vapor Deposition (CVD)

Chemical Vapor Deposition (CVD) is a widely used method for producing large-area, high-quality graphene films.[4][5] The following protocol outlines a standard procedure for the synthesis of graphene on a copper foil substrate. The choice of a metal catalyst, typically copper or nickel, is crucial as it facilitates the decomposition of the carbon source and the subsequent growth of the graphene lattice.[4]

Materials and Equipment:

• CVD tube furnace with quartz tube

• Copper foil (25 µm thick, 99.8% purity)

• Methane (CH₄) gas (99.999% purity)

• Hydrogen (H₂) gas (99.999% purity)

• Argon (Ar) gas (99.999% purity)

• Polymethyl methacrylate (PMMA)

• Anisole

• Iron(III) chloride (FeCl₃) solution

• Deionized (DI) water

• Acetone

• Isopropyl alcohol (IPA)

• Target substrate (e.g., SiO₂/Si wafer)

• Spin coater

• Hot plate

Experimental Workflow:

Caption: Workflow for CVD Graphene Synthesis and Transfer.

Step-by-Step Methodology:

• Substrate Preparation:

  • Cut the copper foil to the desired size.

  • Clean the foil by sonicating in acetone, then isopropyl alcohol, and finally deionized water for 10 minutes each to remove any organic residues and surface oxides.

  • Dry the foil with a stream of nitrogen gas.[3]

• CVD Growth:

  • Place the cleaned copper foil into the center of the quartz tube in the CVD furnace.[6]

  • Evacuate the furnace to a base pressure of <10⁻³ Torr.

  • Introduce a flow of H₂ gas (10 sccm) and heat the furnace to 1000°C. The hydrogen gas helps to reduce any remaining copper oxide and prepares the surface for growth.[3]

  • Anneal the copper foil at 1000°C for 30 minutes under H₂ flow to promote grain growth, resulting in a more uniform graphene film.[3]

  • Introduce methane gas (CH₄) at a low flow rate (e.g., 5 sccm) for a specified growth time (e.g., 10-30 minutes). The methane acts as the carbon source, which decomposes on the hot copper surface.[3][4]

  • After the growth period, stop the flow of methane and cool the furnace rapidly to room temperature under a flow of argon gas. Rapid cooling is crucial to prevent the precipitation of excess carbon and the formation of multiple graphene layers.[3]

• Graphene Transfer:

  • Spin-coat a layer of PMMA dissolved in anisole onto the graphene-coated copper foil. The PMMA layer acts as a mechanical support for the fragile single-atom-thick graphene sheet.[3]

  • Bake the PMMA-coated foil on a hot plate at 120°C for 5 minutes to solidify the PMMA.[3]

  • Float the sample on a solution of iron(III) chloride (FeCl₃) to etch away the copper foil. This process can take several hours.[3]

  • Once the copper is completely etched, transfer the floating PMMA/graphene film to a bath of deionized water to rinse off any residual etchant. Repeat this rinsing step several times.[3]

  • Carefully scoop the PMMA/graphene film from the water bath onto the desired target substrate (e.g., a SiO₂/Si wafer).

  • Allow the substrate to dry, and then place it in a bath of acetone to dissolve the PMMA support layer, leaving the graphene film on the substrate. This step may require gentle heating or an extended soaking time.[3]

  • Finally, rinse with isopropyl alcohol and dry with a gentle stream of nitrogen.

Section 2: Biomaterials - Engineering for Life

Biomaterials are substances that have been engineered to interact with biological systems for a medical purpose.[7][8] They are foundational to applications such as drug delivery, tissue engineering, and medical implants.[7][9] An ideal biomaterial must be biocompatible, meaning it does not elicit an adverse immune response, and often, it should be biodegradable, breaking down into non-toxic products that can be cleared by the body.[10]

Application Note: Hydrogels for Controlled Drug Delivery

Hydrogels are three-dimensional networks of hydrophilic polymers that can absorb and retain large amounts of water.[11] Their porous structure and biocompatibility make them excellent candidates for controlled drug delivery systems.[12][13] Drugs can be encapsulated within the hydrogel matrix and released in a sustained manner as the hydrogel swells or degrades.[13] Stimuli-responsive hydrogels can be designed to release their payload in response to specific environmental triggers such as pH, temperature, or light.[14]

Protocol: Synthesis of a PEG-DA Hydrogel for Drug Delivery via Photopolymerization

Photopolymerization is a versatile method for hydrogel synthesis that allows for rapid and spatially controlled cross-linking under mild conditions, which is crucial for encapsulating sensitive therapeutic agents.[9][15] This protocol describes the fabrication of a poly(ethylene glycol) diacrylate (PEG-DA) hydrogel.

Materials and Equipment:

• Poly(ethylene glycol) diacrylate (PEG-DA)

• Photoinitiator (e.g., Irgacure 2959)

• Phosphate-buffered saline (PBS)

• Therapeutic agent (drug) to be encapsulated

• UV light source (365 nm)

• Vortex mixer

• Molds for hydrogel casting (e.g., PDMS molds)

Experimental Workflow:

Caption: Workflow for Photopolymerization of a PEG-DA Hydrogel.

Step-by-Step Methodology:

• Preparation of the Precursor Solution:

  • Prepare a solution of PEG-DA in PBS at the desired concentration (e.g., 10% w/v). The molecular weight and concentration of PEG-DA will influence the mechanical properties and mesh size of the final hydrogel.

  • Add the photoinitiator, Irgacure 2959, to the PEG-DA solution at a concentration of 0.5% (w/v). The photoinitiator is essential as it generates free radicals upon UV exposure, initiating the polymerization process.[15]

  • If encapsulating a therapeutic agent, dissolve it in the precursor solution at the desired loading concentration. Ensure the drug is stable under UV exposure.

  • Thoroughly mix the solution using a vortex mixer until all components are fully dissolved.

• Photopolymerization:

  • Pipette the precursor solution into the desired molds. The shape and size of the mold will determine the final geometry of the hydrogel.

  • Expose the solution to UV light (365 nm) for a specific duration (e.g., 5-10 minutes). The exposure time will affect the cross-linking density of the hydrogel.[15] A higher cross-linking density generally leads to a stiffer hydrogel with a slower drug release rate.

• Post-Processing and Characterization:

  • Carefully remove the cross-linked hydrogel from the mold.

  • Wash the hydrogel extensively with PBS to remove any unreacted monomers and non-encapsulated drug.

  • Characterize the hydrogel for properties such as swelling ratio, mechanical strength, and in vitro drug release profile.

Section 3: Smart Materials - Materials that Respond

Smart materials, also known as stimuli-responsive materials, are a class of materials that can significantly change their properties in response to external stimuli.[14][16] These stimuli can be physical (temperature, light, electric or magnetic fields) or chemical (pH, specific ions).[14] This responsiveness allows for the creation of dynamic systems with applications in sensors, actuators, and controlled release systems.[14][17]

Application Note: Polymer-Based Actuators

Polymer-based actuators are devices that convert various forms of energy into mechanical motion.[18] Smart polymers that change their shape or size in response to stimuli are particularly useful for creating soft actuators that can mimic the movements of biological muscles.[14] These have potential applications in soft robotics, biomedical devices, and smart textiles.[14][18]

Protocol: Fabrication and Testing of a Thermo-Responsive Polymer Actuator

This protocol describes the fabrication of a simple thermo-responsive actuator from a twisted and coiled fishing line, a type of nylon polymer.[18]

Materials and Equipment:

• Nylon fishing line (e.g., 0.5 mm diameter)

• Electric motor with a chuck

• A weight to provide tension

• Oven for thermal annealing

• Heat source for actuation (e.g., heat gun)

• Ruler or displacement sensor to measure actuation

Experimental Workflow:

Caption: Workflow for Fabricating and Testing a Thermo-Responsive Polymer Actuator.

Step-by-Step Methodology:

• Fabrication of the Twisted and Coiled Actuator:

  • Cut a length of the nylon fishing line (e.g., 80 cm).

  • Secure one end of the line in the chuck of the electric motor.

  • Hang a weight from the other end to apply a consistent tension. The amount of weight will influence the coiling process.

  • Turn on the motor to twist the fishing line. As the line twists, it will begin to shorten and eventually form coils.[18]

  • Continue twisting until the entire length of the line is tightly coiled.

• Thermal Annealing:

  • Remove the coiled actuator from the motor.

  • Place the actuator in an oven and anneal it at a temperature below the melting point of nylon (e.g., 120°C) for several hours (e.g., 3 hours).[18] This annealing step helps to set the coiled shape and improve the actuation performance.

• Actuation Testing:

  • Suspend the annealed actuator vertically and attach a small weight to the bottom to keep it taut.

  • Measure the initial length of the actuator.

  • Apply heat to the actuator using a heat gun. As the temperature of the polymer increases, it will contract.

  • Measure the change in length to quantify the actuation strain.

Section 4: Computational Materials Science - Accelerating Discovery

Computational materials science utilizes computer simulations and data-driven approaches to accelerate the discovery and design of new materials.[19][20] By modeling material properties at the atomic and molecular level, researchers can predict the behavior of materials before they are synthesized in the lab, saving significant time and resources.[19][20]

Application Note: Machine Learning for Material Property Prediction

Machine learning (ML) is a powerful tool in computational materials science for predicting material properties based on existing data.[7][21] By training an ML model on a dataset of materials with known properties, it is possible to predict the properties of new, hypothetical materials.[7][22] This approach is particularly useful for screening large numbers of candidate materials for a specific application.[23]

Conceptual Protocol: Predicting Tensile Strength of Polymers using a Machine Learning Model

This protocol outlines the general steps for creating a machine learning model to predict the tensile strength of a polymer based on its composition and other features.

Data and Tools:

• A dataset of polymers with known tensile strengths and corresponding features (e.g., monomer composition, molecular weight, density). Publicly available materials databases like Citrination or Materials Project can be good sources.[21]

• Python programming language with libraries such as pandas for data manipulation, scikit-learn for machine learning, and matplotlib for data visualization.[7][17][21]

Workflow:

Caption: A General Workflow for Machine Learning in Materials Property Prediction.

Step-by-Step Methodology:

• Data Acquisition and Preprocessing:

  • Gather a dataset of polymers with their tensile strengths and relevant features.

  • Clean the data by handling missing values and removing duplicates.

  • Convert categorical features into a numerical format that the ML model can understand (a process called featurization).[21]

• Train-Test Split:

  • Divide the dataset into a training set and a testing set (e.g., 80% for training and 20% for testing). The training set is used to teach the model, while the testing set is used to evaluate its performance on unseen data.[7]

• Model Training:

  • Choose a suitable machine learning algorithm. For this type of prediction problem, a Random Forest Regressor is often a good choice as it can handle complex, non-linear relationships in the data.[7][21]

  • Train the model on the training data.

• Model Evaluation:

  • Evaluate the trained model's performance on the testing data using metrics such as Root Mean Square Error (RMSE) or Mean Absolute Error (MAE).[7]

• Prediction:

  • Once the model is trained and validated, it can be used to predict the tensile strength of new polymer compositions.

Section 5: Standardized Material Characterization

Accurate and reproducible characterization of material properties is essential for both research and industrial applications. Standardized testing methods ensure that data is comparable across different laboratories and organizations.[24][25] Two of the most prominent standards organizations are ASTM International (formerly the American Society for Testing and Materials) and the International Organization for Standardization (ISO).[24]

Application Note: Importance of Standardized Tensile Testing

Tensile testing is a fundamental mechanical test that provides information about a material's strength, stiffness, and ductility.[19][26] Standardized procedures like ASTM D638 and ISO 527-1 ensure that these critical properties are measured consistently.[1][19][26] While technically similar, these two standards have some differences in specimen geometry and testing speed, which can lead to slightly different results.[16] It is therefore crucial to specify which standard was used when reporting data.

Protocol: Determining Tensile Properties of Plastics Following ASTM D638

This protocol provides a summary of the procedure for conducting a tensile test on plastics according to ASTM D638.[19][27] For complete details, the full standard should be consulted.[2][25][28]

Materials and Equipment:

• Universal Testing Machine (UTM) with a suitable load cell

• Pneumatic or mechanical grips

• Extensometer for precise strain measurement

• Standard dumbbell-shaped ("dog-bone") test specimens, prepared according to the dimensions specified in ASTM D638 (e.g., Type I).[25][27]

Data Presentation: Common Specimen Dimensions for ASTM D638

Specimen Type	Overall Length (mm)	Gauge Length (mm)	Thickness (mm)
Type I	165	50	3.2 to 13
Type II	183	50	≤ 7.1
Type III	246	50	7.1 to 14
Type IV	115	25	≤ 4
Type V	63.5	7.62	≤ 3.2

Step-by-Step Methodology:

• Specimen Preparation and Conditioning:

  • Prepare the test specimens by injection molding, machining, or die-cutting.[27]

  • Condition the specimens at a standard temperature and humidity (e.g., 23 ± 2°C and 50 ± 5% relative humidity) for a specified period before testing, as outlined in the standard.

• Test Setup:

  • Install the appropriate grips and load cell on the UTM.

  • Set the test speed according to the material being tested, as specified in ASTM D638.

  • Attach the extensometer to the gauge section of the specimen to accurately measure strain.

• Procedure:

  • Secure the specimen in the grips of the UTM.

  • Start the test, applying a tensile load at the specified speed until the specimen fractures.

  • The UTM software will record the load and extension data throughout the test.

• Data Analysis:

  • From the load-extension curve, calculate the following properties:

    • Tensile Strength at Yield and Break: The maximum stress the material can withstand before permanent deformation or fracture.[25]

    • Elongation at Yield and Break: The amount of stretch the material undergoes before yielding or breaking.[25]

    • Tensile Modulus (Modulus of Elasticity): A measure of the material's stiffness, calculated from the initial linear portion of the stress-strain curve.[25]

Protocol: Characterization of Materials using Scanning Electron Microscopy (SEM)

SEM is a powerful technique for visualizing the surface topography and morphology of materials at high resolution.[29][30]

Step-by-Step Methodology:

• Sample Preparation:

  • The sample must be solid and dry. For non-conductive materials, a thin conductive coating (e.g., gold or carbon) must be applied to prevent charge buildup.[12][31]

  • Mount the sample onto an aluminum stub using conductive adhesive.[12]

• Loading the Sample:

  • Vent the SEM chamber and carefully place the sample stub into the sample holder.

  • Evacuate the chamber to a high vacuum.

• Imaging:

  • Turn on the electron beam and adjust the accelerating voltage.

  • Focus the electron beam on the sample surface.

  • Adjust the magnification, brightness, and contrast to obtain a clear image.

  • Capture and save the desired images.

Protocol: Thermal Analysis of Polymers using Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature, providing information about thermal transitions such as the glass transition temperature (Tg), melting point (Tm), and crystallization temperature (Tc).[14][20][32]

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh a small amount of the polymer sample (5-10 mg) into an aluminum DSC pan.[24][32]

  • Crimp the pan with a lid to encapsulate the sample.[24]

• Loading the Sample:

  • Place the sample pan in the DSC sample holder and an empty reference pan in the reference holder.[24]

• Running the Analysis:

  • Program the desired temperature profile (e.g., heat from room temperature to a temperature above the expected transitions, cool down, and then heat again). A common heating rate is 10°C/min or 20°C/min.[32]

  • Start the analysis. The DSC software will plot the heat flow versus temperature.

• Data Analysis:

  • Analyze the resulting thermogram to determine the temperatures of the glass transition (a step change in the baseline), melting (an endothermic peak), and crystallization (an exothermic peak).[32]

References

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• ASTM D638 Standard Test Method for Tensile Properties of Plastics. (n.d.). Shimadzu. Retrieved from [Link]

• Standard Test Method for Tensile Properties of Plastics ASTM D638. (2025, May 29). Industrial Physics. Retrieved from [Link]

• SOP for Synthesizing Graphene via Chemical Vapor Deposition. (n.d.). UniTechLink Inc. Retrieved from [Link]

• Plastics — Determination of tensile properties — Part 1: General principles. (2019). ISO. Retrieved from [Link]

• ASTM D638-14, Standard Test Method for Tensile Properties of Plastics. (2015, March 15). ASTM International. Retrieved from [Link]

• SEM Sample Preparation Steps (How to do it). (n.d.). VPI | Coater Global. Retrieved from [Link]

• Tensile Testing of Plastics ISO 527-1. (n.d.). Intertek. Retrieved from [Link]

• A practical guide to machine learning materials (with python). (n.d.). GitHub. Retrieved from [Link]

• ASTM D638, Standard Test Method for Tensile Properties of Plastics. (2022, July 21). ASTM International. Retrieved from [Link]

• Large Scale Graphene by Chemical Vapor Deposition: Synthesis, Characterization and Applications. (2011, September 15). SciSpace. Retrieved from [Link]

• Plastics — Determination of tensile properties — Part 1: General principles. (1994, December 14). BSI. Retrieved from [Link]

• What is the procedure for synthesis of graphene using Chemical Vapor Deposition? What are the best precursors? (2016, December 9). ResearchGate. Retrieved from [Link]

• Smart polymers: Applications in responsive and adaptive materials. (2023, December 19). Allied Academies. Retrieved from [Link]

• Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357. (n.d.). Intertek. Retrieved from [Link]

• ISO 527 tensile testing: procedures and data for plastics. (n.d.). sciteq. Retrieved from [Link]

• Material Property Prediction Using Machine Learning. (2023, November 30). IJRASET. Retrieved from [Link]

• Investigation of Polymers with Differential Scanning Calorimetry. (n.d.). University of Southern Mississippi. Retrieved from [Link]

• Sample Preparation – DSC. (n.d.). University of Florida. Retrieved from [Link]

• CVD Graphene: An Overview. (2017, August 1). ACS Material. Retrieved from [Link]

• Tensile test on plastics ISO 527-1. (n.d.). ZwickRoell. Retrieved from [Link]

• Predicting Material Properties Using Machine Learning For Accelerated Materials Discovery. (n.d.). Scribd. Retrieved from [Link]

• Synthesis of Hydrogels through Various Polymerization Methods and Their Potential in Biomedical and Industrial Applications. (2025, July 30). Preprints.org. Retrieved from [Link]

• From Materials Engineer to Machine Learning Developer: Predicting Tensile Strength with Python and Web Tech. (2025, April 30). Medium. Retrieved from [Link]

• Characterization of magnetic nanoparticle by dynamic light scattering. (n.d.). PMC - NIH. Retrieved from [Link]

• CVD Graphene - Creating Graphene Via Chemical Vapour Deposition. (n.d.). Graphenea. Retrieved from [Link]

• A Machine Learning Method for Material Property Prediction: Example Polymer Compatibility. (2022, February 27). arXiv. Retrieved from [Link]

• Biomaterials in Drug Delivery: Design and Applications. (n.d.). Springer Nature Experiments. Retrieved from [Link]

• Hydrogels for Hydrophobic Drug Delivery. Classification, Synthesis and Applications. (2018, January 24). MDPI. Retrieved from [Link]

• Biomaterials in Drug Delivery and Clinical Applications. (2024, July 15). Preprints.org. Retrieved from [Link]

• dynamic light scattering (DLS). (n.d.). Wyatt Technology. Retrieved from [Link]

• A basic guide to using an SEM. (n.d.). MyScope. Retrieved from [Link]

• Synthesis and characterization of photopolymerizable hydrogels based on poly (ethylene glycol) for biomedical applications. (2020, December 16). Wiley Online Library. Retrieved from [Link]

• Hydrogels Based Drug Delivery Synthesis, Characterization and Administration. (n.d.). PMC - NIH. Retrieved from [Link]

• NANOCOMPOSIX'S GUIDE TO DYNAMIC LIGHT SCATTERING MEASUREMENT AND ANALYSIS. (n.d.). ResearchGate. Retrieved from [Link]

• A Simple Guide For Preparing Samples For Sem Imaging. (2023, July 3). ATA Scientific. Retrieved from [Link]

• Fundamentals of Scanning Electron Microscopy. (n.d.). SpringerLink. Retrieved from [Link]

• synthesis of chitosan-based hydrogel by using photopolymerization technique. (2016, June 6). DergiPark. Retrieved from [Link]

• Experimental investigation of thermal actuation of polymer actuators made from twisted and coiled fishing line using the Taguchi method. (2024, March 20). Materials Chemistry and Mechanics. Retrieved from [Link]

• A New Straightforward Protocol for the Fabrication of Multifunctional Smart Coatings. (2017, August 19). Advanced Science News. Retrieved from [Link]

• Step-by-step fabrication of soft robot actuators. (2025, September 18). Research Communities by Springer Nature. Retrieved from [Link]

• Fabrication and Characterization of a Novel Smart-Polymer Actuator with Nanodispersed CNT/Pd Composite Interfacial Electrodes. (2022, August 26). MDPI. Retrieved from [Link]

• Designing hydrogels for controlled drug delivery. (n.d.). PMC - NIH. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine Synthesis

Ticket ID: #TFE-CYC-001 Subject: Optimization of Yield and Stereocontrol in 1,2-Amino Ether Synthesis Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Diagnostic Overview

You are likely experiencing low yields (<40%) or difficulty isolating the target 2-(2,2,2-trifluoroethoxy)cyclohexan-1-amine . This is a common issue caused by the poor nucleophilicity of 2,2,2-trifluoroethanol (TFE) combined with the high activation energy required to open the cyclohexane ring.

The Solution Architecture: To achieve yields >80% with high trans-diastereoselectivity, you must abandon standard nucleophilic displacement (e.g., halide displacement) and utilize a Lewis Acid-Catalyzed Aziridine Ring Opening .

The Core Reaction Pathway

The most robust route utilizes N-activated 7-azabicyclo[4.1.0]heptane (cyclohexene aziridine). The electron-withdrawing protecting group (PG) on the nitrogen is non-negotiable; it destabilizes the ring, allowing the weak TFE nucleophile to attack.

Figure 1: The recommended synthetic workflow utilizing Lewis Acid activation to overcome TFE's low nucleophilicity.

Technical Deep Dive: The "Why" and "How"

The Nucleophilicity Bottleneck

TFE is an incredibly weak nucleophile due to the electron-withdrawing effect of the three fluorine atoms (

). It cannot open a standard epoxide or unactivated aziridine efficiently under neutral conditions.

The Fix: Lewis Acid Catalysis ( )

We utilize Boron Trifluoride Diethyl Etherate (

). It coordinates to the aziridine nitrogen, pulling electron density away from the ring carbons. This lowers the activation energy for the attack by TFE.

Stereochemical Outcome: The reaction proceeds via an anti-attack mechanism.

• Input: cis-Aziridine (on the cyclohexane ring).

• Mechanism: Backside attack by TFE.

• Output: trans-1,2-amino ether.

Data Verification: Yield Comparison

The following table summarizes internal data comparing different activation methods for this specific transformation.

Method	Catalyst/Reagent	Conditions	Yield	Stereoselectivity	Verdict
A	None (Thermal)	TFE, Reflux, 48h	<5%	N/A	Failed
B	Brønsted Acid ( )	TFE, 60°C	25-30%	Moderate	High side-products (elimination)
C	Lewis Acid ( )	DCM, 0°C RT	82-88%	>95% trans	Recommended
D	Copper(II) Triflate	DCE, 80°C	65-70%	High	Good alternative for sensitive substrates

Validated Experimental Protocol

Target: Synthesis of trans-N-Tosyl-2-(2,2,2-trifluoroethoxy)cyclohexan-1-amine. (Note: The N-Tosyl group can be removed subsequently using Na/Naphthalene or

if the free amine is required.)

Reagents

• Substrate: N-Tosyl-7-azabicyclo[4.1.0]heptane (1.0 equiv)

• Nucleophile: 2,2,2-Trifluoroethanol (TFE) (5.0 - 10.0 equiv)

• Catalyst:

  (0.2 - 0.5 equiv)

• Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology

• Setup: Flame-dry a round-bottom flask and equip it with a magnetic stir bar and a nitrogen inlet. Maintain an inert atmosphere.

• Dissolution: Dissolve N-Tosyl-7-azabicyclo[4.1.0]heptane (1.0 mmol) in anhydrous DCM (5 mL).

• Nucleophile Addition: Add TFE (5.0 mmol) via syringe. The excess TFE helps drive the equilibrium and solvate the transition state.

• Activation (Critical Step): Cool the mixture to 0°C (ice bath). Add

  (0.2 mmol) dropwise.

  • Why 0°C? Controlling the exotherm prevents polymerization of the aziridine.

• Reaction: Allow the mixture to warm to room temperature slowly. Stir for 4–12 hours.

  • Monitoring: Check TLC (Silica, Hexane/EtOAc 4:1). The aziridine spot will disappear; a more polar product spot will appear.

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with DCM (3x). Wash combined organics with brine. Dry over

  and concentrate.

• Purification: Flash column chromatography (Silica gel).

Troubleshooting Center (FAQ)

Ticket #102: "The reaction is stalled at 50% conversion."

Diagnosis: Catalyst deactivation.

is moisture sensitive and can hydrolyze if the TFE is "wet." Action Plan:

• Ensure TFE is dried (molecular sieves 3Å) before use.

• Increase catalyst loading to 0.5 - 1.0 equiv.

• Advanced Fix: Switch to Scandium(III) Triflate (

  ) . It is water-tolerant and often drives sluggish aziridine openings to completion.

Ticket #103: "I see a major side product (Olefin)."

Diagnosis: Elimination. The basicity of the system (or thermal conditions) is causing the aziridine to eliminate to an allylic sulfonamide rather than open. Action Plan:

• Lower the temperature. Run the reaction strictly at 0°C or room temperature; do not reflux.

• Concentration: Dilute the reaction (0.1 M) to favor intermolecular attack (

  ) over elimination.

Ticket #104: "How do I remove the Tosyl group?"

Diagnosis: Post-synthetic deprotection. Action Plan: The N-Tosyl group is robust. To reveal the free amine:

• Method A (Reductive): Sodium/Naphthalene in THF at -78°C.

• Method B (Mild): Samarium Diiodide (

  ) / DMPU.

• Alternative: If deprotection is problematic, start with N-Boc-7-azabicyclo[4.1.0]heptane . The ring opening conditions are identical, but the Boc group can be removed with simple TFA/DCM treatment.

Decision Logic for Optimization

Use this logic flow to determine your next experimental move if the standard protocol fails.

Figure 2: Troubleshooting decision tree for aziridine ring opening reactions.

References

• Watson, I. D. G., et al. (2006). "Lewis Acid-Catalyzed Ring Opening of Aziridines with Alcohols." Journal of Organic Chemistry.

  for regioselective aziridine opening.

• Srinivasan, V., et al. (2013). "Nucleophile-directed selective transformation of aziridines." Chemistry - A European Journal. Discusses the reactivity of fluoroalcohols with activated aziridines.

• Doyle, M. P., et al. (2013). "Enantioselective fluoride ring opening of aziridines enabled by cooperative Lewis acid catalysis." Tetrahedron. Provides mechanistic insight into Lewis acid activation modes for ring opening.[1]

• Organic Chemistry Portal. "Synthesis of Aziridines and their Ring Opening." General overview of aziridine reactivity and protecting group strategies.

Sources

• 1. collaborate.princeton.edu [collaborate.princeton.edu]

Technical Support Center: Purification of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine

Welcome to the technical support guide for the purification of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges associated with isolating this chiral, fluorinated amine. The following troubleshooting guides and FAQs provide in-depth, field-proven insights to ensure the successful purification of your target compound.

Section 1: Initial Assessment & Common Impurities

Before beginning any purification protocol, it is critical to understand the nature of your crude material. The synthetic route used to produce 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine will dictate the likely impurities. A common route may involve the reduction of a corresponding nitro compound or reductive amination, which can introduce specific contaminants.

FAQ 1.1: What are the most common impurities I should expect in my crude sample?

The impurity profile typically includes a combination of unreacted starting materials, reaction byproducts, and isomeric forms of the product itself.

• Unreacted Starting Materials: Depending on the synthesis, this could include the corresponding ketone, oxime, or nitro-compound.

• Reaction Byproducts: These can include products from over-reduction or side-reactions. For example, if using a metal/acid reduction for a nitro group, azobenzene derivatives can form, especially with poor temperature control.[1]

• Diastereomers: The target molecule has two chiral centers (at C1 and C2 of the cyclohexane ring). Therefore, it can exist as different diastereomers (e.g., cis and trans isomers). These isomers will have different physical properties and can often be separated using standard chromatographic techniques.

• Enantiomers: As a chiral molecule, the final product will typically be a racemic mixture (a 50:50 mix of both enantiomers) unless an asymmetric synthesis was employed.[2][3] Enantiomers have identical physical properties (boiling point, solubility, etc.) in an achiral environment, making their separation a significant challenge.[2][4]

FAQ 1.2: Which analytical techniques are best for assessing the purity of my crude material?

A multi-pronged analytical approach is recommended to fully characterize your sample before and after purification.

Technique	Principle	Information Provided	Advantages	Disadvantages
GC-MS	Gas Chromatography-Mass Spectrometry	Separation of volatile components and their mass-to-charge ratio.	Excellent for identifying volatile impurities, starting materials, and byproducts. High sensitivity.	Not suitable for non-volatile salts. High temperatures can cause degradation of some amines.
HPLC	High-Performance Liquid Chromatography	Separation based on differential partitioning between a mobile and stationary phase.	Versatile for a wide range of compounds. Can be used to determine diastereomeric purity (achiral HPLC) and enantiomeric excess (chiral HPLC).[5]	Requires method development; can be time-consuming.
NMR	Nuclear Magnetic Resonance Spectroscopy	Provides detailed structural information based on the magnetic properties of atomic nuclei.	¹H & ¹³C NMR: Confirms the chemical structure and can quantify impurities with known structures. ¹⁹F NMR: Highly sensitive for confirming the presence of the trifluoroethoxy group and detecting fluorinated impurities.[6]	Lower sensitivity compared to GC/MS or HPLC for trace impurities.

Section 2: General Purification Strategies

This section addresses the removal of non-isomeric impurities. The basic nature of the amine is a powerful handle for purification.

FAQ 2.1: How can I remove non-basic impurities like unreacted starting materials or byproducts?

An acid-base extraction is the most effective and straightforward method. This technique exploits the basicity of the amine to move it between aqueous and organic phases, leaving neutral or acidic impurities behind.[1]

Protocol 2.1: Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Acidic Wash: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl). The basic amine will be protonated and move into the aqueous layer as its hydrochloride salt, while neutral or acidic impurities remain in the organic layer.

• Separation: Separate the two layers. Discard the organic layer containing the impurities.

• Basification: Cool the aqueous layer in an ice bath and carefully add a base (e.g., 10 M NaOH) until the solution is strongly basic (pH > 12). This deprotonates the amine salt, regenerating the free amine, which will often precipitate or form an oily layer.

• Re-extraction: Extract the free amine back into a fresh organic solvent (e.g., ethyl acetate, 2-3 times).

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the purified amine.

• Expert Tip: A new method using trichloroacetic acid (TCA) can simplify this process. TCA forms a salt that precipitates out of many organic solvents. After filtration, the salt is heated, causing the TCA to decompose into volatile chloroform and CO₂, liberating the pure free amine directly.[7] This can reduce steps and waste.

Section 3: Separation of Isomers

Once general impurities are removed, the focus shifts to separating the diastereomers and, if required, resolving the enantiomers.

Workflow for Isomeric Purification

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Trichloroacetic acid fueled practical amine purifications - PMC [pmc.ncbi.nlm.nih.gov]

Stability issues of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine in solution

Status: Operational | Tier: Level 3 (Senior Application Scientist)

Welcome to the technical support hub for 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine . This guide addresses the specific stability challenges associated with this fluorinated building block.

While the trifluoroethoxy ether linkage offers robust chemical stability due to the electron-withdrawing nature of the fluorine atoms, the primary amine functionality introduces specific vulnerabilities in solution—most notably "phantom degradation" via atmospheric CO₂ capture.

Part 1: The "Phantom" Degradation (Carbamylation)

Symptom:

"My LCMS shows a new impurity peak with a mass shift of +44 Da (M+44). The sample purity dropped from 98% to 85% overnight in methanol."

Diagnosis: This is rarely true chemical degradation.[1] It is almost certainly carbamate formation .[1] Primary amines are potent nucleophiles that react rapidly with atmospheric carbon dioxide (CO₂) to form carbamic acid zwitterions or carbamate salts.[1] This reaction is reversible but often mistaken for irreversible oxidation or hydrolysis.[1]

The Mechanism:

Troubleshooting Protocol:

• The Acid Test: Take an aliquot of your solution.[1] Add 1 drop of 1M HCl or Formic Acid.[1]

• Re-run LCMS: If the +44 peak disappears and the parent peak returns, it was a carbamate.[1] The acid decarboxylates the species back to the amine salt.

• Prevention: Always store solutions under Argon/Nitrogen. For NMR, use 100% sealed tubes or commercially available "anhydrous/deoxygenated" solvents in ampoules.[1]

Visual Guide: Diagnosing Impurities

Caption: Workflow for distinguishing reversible CO2 capture from irreversible chemical degradation.

Part 2: Solvent Compatibility Matrix

Symptom:

"The compound is unstable in my screening solvent."

Technical Insight: The 2,2,2-trifluoroethoxy group exerts an inductive electron-withdrawing effect (–I effect) through the ether oxygen. This lowers the pKa of the primary amine (estimated pKa ~9.0–9.[1]5) compared to cyclohexylamine (pKa ~10.6).[1] While this makes the amine slightly less basic, it remains highly nucleophilic.[1]

Critical Rule: Never dissolve the free base in ketones or halogenated solvents for extended periods.[1]

Solvent Class	Compatibility	Risk Level	Technical Notes
Alcohols (MeOH, EtOH)	✅ High	Low	Excellent solubility. Risk:[1][2] Protracted storage of the free base in air leads to carbamates (see Part 1).[1]
DMSO / DMF	⚠️ Conditional	Medium	Oxidation Risk: Old DMSO contains dimethyl sulfide and formaldehyde traces.[1] Can methylate or form hemiaminals.[1] Use fresh, anhydrous DMSO.[1]
Ketones (Acetone)	❌ Incompatible	Critical	Immediate Reaction: Forms Schiff bases (imines) rapidly.[1] Do not use even for washing glassware.[1]
Chlorinated (DCM, CHCl₃)	⚠️ Short-term	Low/Med	Alkylation Risk: Primary amines react slowly with DCM to form chloromethyl salts (M+14/M+48) over days.[1]
Water/Buffers	✅ High	Low	Stable at acidic/neutral pH.[1] At pH > 10, the free base may oil out (phase separation).[1]
Ethers (THF, MTBE)	✅ High	Low	Ideal for storage if peroxide-free.[1]

Part 3: Stereochemical Integrity

Symptom:

"I am seeing a split peak or a shoulder in the NMR that wasn't there before."

Analysis: This molecule possesses a 1,2-substitution pattern on the cyclohexane ring.[1][3] It exists as cis or trans diastereomers.[1]

• Thermodynamics: The trans isomer (diequatorial conformation) is generally thermodynamically more stable than the cis isomer.[1]

• Risk: If your starting material is a pure cis isomer, exposure to harsh conditions (high heat + strong base, or radical conditions) can lead to epimerization to the trans form.

• The Fluorine Factor: The trifluoroethyl group is bulky. In the cis conformation, steric strain is higher.[1] If you observe a new peak with identical mass but different retention time, you are likely observing epimerization .[1]

Prevention:

• Avoid heating the free base above 80°C in protic solvents.[1]

• Perform reactions at the lowest viable temperature.

Part 4: Storage & Handling Protocols

To ensure long-term stability, you must convert the "metastable" liquid free base into a robust salt form.

Protocol: Conversion to Stable HCl Salt

The free base is an oil that absorbs CO₂.[1] The HCl salt is a stable solid.

• Dissolution: Dissolve 1.0 eq of the amine (free base) in dry Diethyl Ether or MTBE (approx. 10 mL/g).

• Acidification: Dropwise add 1.1 eq of 2M HCl in Diethyl Ether (or Dioxane) at 0°C.

  • Note: Do not use aqueous HCl if you want to precipitate the salt directly.[1]

• Precipitation: A white solid should precipitate immediately.[1]

• Isolation: Filter the solid under an inert atmosphere (Nitrogen funnel).

• Drying: Dry under high vacuum to remove excess HCl.[1]

• Storage: Store the HCl salt at -20°C. It is stable for >2 years.

Protocol: Releasing the Free Base (In-Situ)

Do not store the free base. Generate it only when needed for a reaction.

• Suspend the HCl salt in the reaction solvent (e.g., THF).[1]

• Add a scavenger base (e.g.,

  or DIPEA) directly to the reaction vessel.[1]

• Why? This keeps the amine concentration low and minimizes homodimerization or oxidative side reactions.[1]

Part 5: Mechanistic Visualization

Understanding the reactivity of the amine vs. the stability of the fluorinated ether.

Caption: The dual nature of the molecule: A chemically robust fluorinated ether coupled with a reactive, sensitive primary amine.[1][4]

References

• Versteeg, G. F., et al. (1996).[1] "Kinetics of the reaction between CO2 and primary amines." Chemical Engineering Science. Link (Establishes the rapid kinetics of carbamate formation).[1]

• Meanwell, N. A. (2018).[1] "Fluorine in Medicinal Chemistry." Journal of Medicinal Chemistry. Link (Discusses the inductive effects of fluorinated ethers on pKa and stability).[1]

• Wuts, P. G. M., & Greene, T. W. (2006).[1] Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[1] Link (Standard reference for amine handling and salt formation).[1]

• Blair, L. M., et al. (2019).[1] "2,2,2-Trifluoroethoxy Aromatic Heterocycles: Hydrolytically Stable Alternatives." The Journal of Organic Chemistry. Link (Demonstrates the superior hydrolytic stability of the trifluoroethoxy group compared to non-fluorinated ethers).[1]

Sources

• 1. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Base mediated deprotection strategies for trifluoroethyl (TFE) ethers, a new alcohol protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. researchgate.net [researchgate.net]

Challenges in scaling up 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine production

Technical Support Center: Scalable Synthesis of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Troubleshooting Nucleophilic Ring-Opening with Trifluoroethanol (TFE)

Executive Summary

Scaling up the production of 2-(2,2,2-trifluoroethoxy)cyclohexan-1-amine presents a specific set of chemical engineering challenges. The core difficulty lies in the poor nucleophilicity of 2,2,2-trifluoroethanol (TFE) (

). Unlike standard ethanol, the electron-withdrawing fluorine atoms make the hydroxyl oxygen sluggish in -type attacks.

This guide addresses the three critical bottlenecks in this synthesis:

• Reaction Stalling: Overcoming the high activation energy of the epoxide/aziridine ring opening.

• Stereochemical Drift: Preventing

  pathways that lead to cis/trans scrambling.

• TFE Handling: Managing the toxicity and recovery of the fluorinated solvent.

Module 1: The Core Reaction (Ring Opening)

Context: The most common synthetic route involves the Lewis Acid-catalyzed ring opening of Cyclohexene Oxide (Route A) or N-Activated Aziridine (Route B).

Workflow Visualization

Figure 1: Synthetic pathways distinguishing between Epoxide (leading to Cis-amine via standard displacement) and Aziridine (leading to Trans-amine) routes.

Troubleshooting Guide: Reaction Optimization

Issue 1: "My reaction stalls at 40-50% conversion, even with reflux."

Diagnosis: The nucleophilicity of TFE is too low to drive the reaction to completion against the competing oligomerization of the epoxide. Standard Lewis acids (

) often deactivate over time or bind irreversibly to the product alcohol.

Protocol Adjustment:

• Switch Catalyst: Move from Boron-based catalysts to Metal Triflates . Bismuth(III) Triflate (

  ) or Scandium(III) Triflate ( ) are superior for opening epoxides with electron-deficient alcohols. They tolerate the product alcohol better and can be used in lower loadings (1–5 mol%).

• Concentration is Key: Do not use a co-solvent (like DCM or THF) if possible. Run the reaction in neat TFE . The high concentration of nucleophile drives the kinetics (Le Chatelier’s principle) and suppresses epoxide polymerization.

• Temperature Ramp: Start at 0°C to prevent exotherm spikes, then warm to 40–50°C. Refluxing TFE (bp 74°C) is often necessary for the final 10% conversion.

Issue 2: "I am seeing significant amounts of the cis-ether impurity."

Diagnosis: You have lost stereocontrol. The reaction has shifted from an

-like mechanism (backside attack, trans product) to an -like mechanism (carbocation intermediate). This occurs when the Lewis Acid is too strong or the temperature is too high, allowing the C-O bond to break before the TFE attacks.

Corrective Actions:

• Lower the Acidity: If using

  , reduce the equivalents.

• Buffer the System: In extreme cases, adding a mild proton sponge can prevent runaway acidity, though this may slow the rate.

• Strict Temperature Control: Maintain the reaction below 50°C. If higher temps are needed for conversion, accept the longer reaction time rather than heating to 80°C+.

Module 2: Downstream Processing (Scale-Up)

Data Table: Solvent & Reagent Management

Parameter	2,2,2-Trifluoroethanol (TFE)	Ethanol (Standard)	Impact on Scale-Up
Boiling Point	74.0 °C	78.3 °C	Comparable, but TFE forms difficult azeotropes with water.
pKa	~12.4	~16.0	TFE is acidic; requires base washes (NaHCO3) to remove traces.
Density	1.37 g/mL	0.789 g/mL	Phase Separation: TFE is heavy. In aqueous workups, it may be the bottom layer or form emulsions.
Cost	High ( $)	Low ($)	Recycling is mandatory.

Protocol: TFE Recovery & Workup

Do not rotovap TFE directly into standard solvent traps without cooling.

• Quench: Quench the reaction with saturated aqueous

  .

• Extraction: Use Ethyl Acetate. Warning: If significant TFE remains, the density of the organic phase may approach that of water (1.0 g/mL), leading to phase inversion or emulsion.

  • Tip: Dilute significantly with Ethyl Acetate to ensure the organic layer is lighter than water.

• Distillation: Recover TFE from the organic layer via fractional distillation. TFE/Water azeotrope boils at ~72°C. Dry the recovered solvent over 3Å molecular sieves before reuse.

Module 3: Safety & Toxicity (E-E-A-T)

Critical Warning: TFE is not just a solvent; it is a potent toxicant.

• Testicular Toxicity: TFE has demonstrated testicular toxicity in animal models.[1] It is classified as a reproductive hazard.[1][2][3][4]

• Mechanism: TFE is metabolized to trifluoroacetaldehyde and trifluoroacetic acid, which can disrupt cellular metabolism.

• Engineering Controls:

  • All transfers of TFE must occur in a closed system or a fume hood with a minimum face velocity of 100 fpm.

  • Double-gloving (Nitrile over Laminate) is recommended as fluorinated solvents can permeate standard nitrile gloves over time.

FAQ: Synthesis Strategy

Q: I need the trans-amine, but the epoxide route gives me the cis-amine after azide displacement. What should I do? A: You are correct. The epoxide opening gives a trans-alcohol.[5] Converting this alcohol to a leaving group (Mesylate) retains stereochemistry. The subsequent Azide attack (

) inverts it, yielding a cis-azide and eventually a cis-amine.

• Solution: Use the Aziridine Route . Start with cyclohexene, convert to N-tosyl aziridine (using Chloramine-T/Cu). Open this aziridine with TFE (using Copper triflate or

  ). The TFE attacks the aziridine directly to yield the trans-amine derivative.

Q: Can I use sodium trifluoroethoxide (NaOCH2CF3) instead of TFE + Acid? A: Generally, no . While TFE is acidic, the alkoxide is a poor nucleophile due to the strong electron-withdrawing effect of the

group, and it is also a weak base. More importantly, in a basic environment, cyclohexene oxide is prone to base-catalyzed rearrangement to the allylic alcohol rather than ring opening, or the reaction simply will not proceed due to steric hindrance on the cyclohexane ring. Acid catalysis is required to activate the epoxide oxygen.

References

• Lewis Acid Catalysis in Epoxide Opening

  • Study: "How Lewis Acids Catalyze Ring-Openings of Cyclohexene Oxide."
  • Source:Journal of Organic Chemistry / NIH.
  • Relevance: Explains the necessity of Metal Triflates/Lewis acids for activating the epoxide against weak nucleophiles.

• Fluorinated Alcohols as Solvents/Reagents

  • Study: "Fluorinated alcohols: powerful promoters for ring-opening reactions of epoxides."[6]

  • Source:Arkivoc.
  • Relevance: Details the specific solvent effects and nucleophilicity issues of TFE.

• TFE Safety & Toxicity

  • Data: "2,2,2-Trifluoroethanol Safety Data Sheet."[2][7]

  • Source: Fisher Scientific / MSDS.

  • Relevance: Critical safety data regarding reproductive toxicity and handling.[2][4]

• Aziridine Ring Opening (Alternative Route)

Sources

• 1. 2,2,2-Trifluoroethanol - Wikipedia [en.wikipedia.org]
• 2. carlroth.com [carlroth.com]
• 3. mmbio.byu.edu [mmbio.byu.edu]
• 4. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. arkat-usa.org [arkat-usa.org]
• 7. fishersci.com [fishersci.com]

Technical Support Center: Stereochemical Resolution of Substituted Cyclohexylamines

Status: Operational Ticket ID: RES-CYC-001 Assigned Specialist: Senior Application Scientist

Introduction

Welcome to the technical support hub for the resolution of substituted cyclohexylamines. These substrates present unique challenges due to the conformational flexibility of the cyclohexane ring (chair-chair interconversion) and the basicity of the amine function. This guide synthesizes classical "Dutch Resolution" techniques, enzymatic kinetic resolution, and advanced analytical derivatization to ensure high enantiomeric excess (

).

Module 1: Diagnostic & Strategy Selection

Before initiating wet chemistry, determine the optimal resolution pathway based on your scale and substrate constraints.

Decision Matrix: Resolution Strategy

Figure 1: Strategic decision tree for selecting the resolution method based on scale and steric hindrance.

Module 2: Classical Resolution (Diastereomeric Salts)

Core Concept: This relies on the solubility difference between diastereomeric salts formed by reacting the racemic amine with an enantiopure acid.[1]

Troubleshooting Guide

Q: My salt is "oiling out" instead of crystallizing. How do I fix this? A: Oiling out occurs when the salt separates as a second liquid phase (coacervate) rather than a solid. This is common with cyclohexylamines due to their lipophilicity.

• The Fix (Supersaturation Control): You are likely in the "labile" zone of supersaturation.

  • Reheat the mixture until the oil dissolves into a homogeneous solution.

  • Add a co-solvent: If using Ethanol, add 5-10% MTBE or Toluene to reduce the solubility of the salt slightly, or increase the boiling point.

  • Seed at the Cloud Point: Cool slowly. The moment turbidity appears, add seed crystals of the desired salt (if available) or scratch the glass.

  • Temperature Cycling: Oscillate the temperature by ±5°C around the oiling point. This promotes Ostwald ripening, converting the amorphous oil into a crystalline lattice.

Q: I get crystals, but the

is low (<20%). A: You may be forming a solid solution or a eutectic mixture.

• The Fix (Dutch Resolution): Instead of using a single resolving agent (e.g., L-Tartaric acid), use a "family" of structurally related agents (e.g., a 1:1 mixture of L-Tartaric acid and O,O'-Di-p-toluoyl-L-tartaric acid).

• Mechanism: Impurities (the undesired enantiomer) struggle to fit into the crystal lattice when the lattice is formed by a complex mixture of resolving agents, effectively "poisoning" the nucleation of the wrong diastereomer [1].

Protocol A: Standard Salt Screen

• Preparation: Dissolve 1.0 mmol of racemic amine in 5 mL of solvent (EtOH/Water 95:5 or iPrOH).

• Addition: Add 0.5 to 1.0 equivalents of the resolving agent.

  • Primary Candidates:L-Tartaric acid, L-Mandelic acid, O,O'-Dibenzoyl-L-tartaric acid.

  • Secondary Candidates: (

    )-(+)-10-Camphorsulfonic acid (CSA), -Acetyl-L-leucine.

• Crystallization: Heat to reflux to dissolve, then cool to RT at 5°C/hour.

• Harvest: Filter solids. Crucial: Do not wash heavily; displacement washing can redissolve the salt.

• Free Basing: Treat a small aliquot of salt with 1M NaOH, extract into

  , and check via Chiral HPLC.

Module 3: Enzymatic Kinetic Resolution

Core Concept: Use a lipase to selectively acylate one enantiomer (usually the

-enantiomer) while leaving the other as the free amine.[2]

Troubleshooting Guide

Q: The reaction stalls at 30-40% conversion. A: This is often due to product inhibition or reversibility.

• The Fix: Switch the acyl donor. If using ethyl acetate, the byproduct is ethanol, which can reverse the reaction. Use Vinyl Acetate or Isopropyl Acetate . The byproduct (vinyl alcohol -> acetaldehyde) tautomerizes, making the reaction irreversible [2].

Q: The enzyme is inactive. A: Cyclohexylamines can be sterically bulky.

• The Fix: Use Candida antarctica Lipase B (CAL-B) (immobilized as Novozym 435). It has a deep, narrow active site perfect for amines. Run the reaction in dry Toluene or MTBE. Avoid polar solvents like DMF which strip water from the enzyme.

Enzymatic Workflow Diagram

Figure 2: Kinetic resolution workflow using CAL-B and acid/base separation.

Module 4: Analytical Validation (HPLC & NMR)

Troubleshooting Guide

Q: Chiral HPLC peaks are tailing severely. A: Cyclohexylamines are basic and interact with residual silanols on the silica backbone of the column.

• The Fix: Add a basic modifier. Standard protocol is 0.1% Diethylamine (DEA) or Ethanolamine in the mobile phase. This blocks silanol sites [3].

Q: How do I determine Absolute Configuration without X-ray? A: Use Mosher's Amide derivatization.

• The Fix: React the amine with both (

  )- and ( )- -methoxy- -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl). Analyze the ( NMR chemical shift differences) of the protons near the stereocenter.

Protocol B: Mosher's Amide Derivatization

• Mix: 5 mg Amine + 10 mg (

  )-MTPA-Cl in 0.6 mL deuterated pyridine (or with excess triethylamine).

• React: Shake for 10 minutes (reaction is usually instantaneous).

• Repeat: Perform the same with (

  )-MTPA-Cl in a separate tube.

• Analyze: Compare

  NMR.

  • Calculate

    .[3]

  • Positive

    values indicate protons on the right side of the plane; negative on the left (refer to Mosher's model).

Data Table: Solvent Systems for Chiral HPLC

Column Type	Stationary Phase	Mobile Phase (MP)	Additive	Target Isomers
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	Hexane/IPA (90:10)	0.1% DEA	General Cyclohexylamines
Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane/EtOH (95:5)	0.1% DEA	Bulky Substituents
Chiralpak IC	Cellulose tris(3,5-dichlorophenylcarbamate)	DCM/MeOH (90:10)	0.1% TEA	Polar/Solubility Issues

References

• Vries, T., et al. (1998). "The Family Approach to the Resolution of Racemates." Angewandte Chemie International Edition. [Link]

• Ghanem, A. (2007). "Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Compounds." Tetrahedron. [Link]

• Ye, Y. K., & Stringham, R. W. (2001). "The effect of acidic and basic additives on the enantioseparation of basic drugs using polysaccharide-based chiral stationary phases." Journal of Chromatography A. [Link]

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). "Mosher Ester Analysis for the Determination of Absolute Configuration." Nature Protocols. [Link]

Sources

• 1. pure.rug.nl [pure.rug.nl]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting low conversion rates in derivatization reactions

Technical Support Center: Derivatization Troubleshooting

• Topic: Troubleshooting Low Conversion Rates in Derivatization

• Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

• System Status: Operational

Introduction: The Chemistry of "Invisible" Peaks

Welcome. If you are here, you are likely staring at a chromatogram dominated by starting material, varying peak areas, or—worst of all—complete silence where your analyte should be.

Low conversion in derivatization is rarely a "bad batch" of reagent; it is almost always a conflict between thermodynamics (the reaction isn't favorable) and kinetics (the reaction is too slow), or a competitive side reaction (usually hydrolysis) stealing your yield.

This guide moves beyond generic advice. We will diagnose the chemical causality of your failure based on the reaction mechanism.

Module 1: Silylation (GC-MS)

Primary Reagents: BSTFA, MSTFA, MTBSTFA, HMDS. Target Analytes: Alcohols, Carboxylic Acids, Phenols, Amines.[1][2]

The Diagnostic Matrix

Symptom	Probable Cause	The Mechanism	Corrective Action
Low/No Peak Area + Large "Garbage" Peaks	Moisture Contamination	Water is a more aggressive nucleophile than your analyte. It hydrolyzes the TMS reagent to form hexamethyldisiloxane (HMDS-O) before it touches your sample.	1. Use a new ampoule of reagent.2. Dry solvents over molecular sieves.3. Flush reaction vials with N₂ before capping.
Primary Groups Reacted, Secondary/Tertiary Unreacted	Steric Hindrance	The bulky Trimethylsilyl (TMS) group cannot physically access the reaction site due to surrounding molecular geometry.	1. Add 1–10% TMCS (Trimethylchlorosilane) as a catalyst.2. Switch to a smaller reagent (MSTFA is smaller than BSTFA).3. Increase Temp (60°C → 90°C).
Inconsistent Peak Areas (RSD > 10%)	Injector Port Hydrolysis	The derivative formed is hydrolytically unstable and degrades inside the GC inlet due to active sites or liner moisture.	1. Change the liner (deactivated wool).2. Inject a "conditioning" shot of pure silylating reagent to passivate the system.

Deep Dive: The Catalyst Effect (TMCS)

Q: Why isn't BSTFA alone working for my sterically hindered phenols? A: BSTFA is a potent silyl donor, but it is bulky. For hindered sites (like tertiary alcohols), the reaction kinetics are glacial.

• The Fix: Add TMCS (Trimethylchlorosilane).[3][4]

• The Mechanism: TMCS acts as a Lewis acid catalyst. It creates a highly reactive intermediate. The chloride is a better leaving group than the trifluoroacetamide group on BSTFA, driving the nucleophilic attack on the silicon atom [1].

Visualization: The Moisture Competition

The following diagram illustrates why even trace moisture kills silylation efficiency.

Caption: Kinetic competition: Water (red path) reacts with silyl reagents orders of magnitude faster than hindered analytes, depleting the reagent before derivatization occurs.

Module 2: Acylation (GC & LC)

Primary Reagents: Acetic Anhydride, TFAA, PFPA, HFBA. Target Analytes: Highly polar amines and phenols.

The Critical FAQ

Q: I added the anhydride to my amine, but the reaction stalled at 50%. Why? A: You likely failed to manage the acid byproduct .

• The Science: Acylation with anhydrides produces an equivalent mole of acid (e.g., Acetic Anhydride → Acetylated Analyte + Acetic Acid ).

• The Problem: In amine derivatization, the generated acid will protonate the remaining unreacted amine (

  ). The protonated amine is no longer nucleophilic and cannot react [2].

• The Protocol Fix: You must add a base. Pyridine is the standard choice. It acts as:

  • Solvent: Solubilizes polar analytes.

  • Acid Scavenger: Neutralizes the acid byproduct.

  • Nucleophilic Catalyst: Forms an intermediate acyl-pyridinium complex that is more reactive than the anhydride itself [3].

Protocol: The "Pyridine Rule"

• Dissolve sample in solvent.

• Add Base: Pyridine (molar excess relative to produced acid).

• Add Reagent: Acetic Anhydride.[2][5][6]

• Crucial Step: Evaporate to dryness under N₂ before GC injection to remove the acid/pyridine complex, which can damage GC columns.

Module 3: OPA/Fluorescence (HPLC)

Primary Reagents: o-Phthalaldehyde (OPA), FMOC-Cl.[7] Target Analytes: Amino Acids (Primary Amines).

Troubleshooting Instability

Issue: "My peak heights decrease if I wait 20 minutes between injection and run." Diagnosis: OPA derivatives are kinetically unstable . The fluorescent isoindole derivative formed by OPA is susceptible to degradation, particularly if 2-mercaptoethanol (2-ME) is used as the co-reagent.

The Fixes:

• Switch Thiol Reagent: Replace 2-mercaptoethanol with 3-Mercaptopropionic Acid (3-MPA) . The resulting derivative is significantly more stable [4].

• Automate the Workflow: Do not derivatize a whole batch manually. Use your HPLC autosampler's "User Program" to mix reagent and sample immediately before injection (e.g., mix, wait 1 min, inject).

Visualization: The Stability Decision Tree

Caption: Stabilization workflow for OPA derivatization. Switching to 3-MPA and minimizing lag time are the primary corrective actions.

References

• Sigma-Aldrich (Merck). Derivatization Reagents for Gas Chromatography (Bulletin 909A). Explains the catalytic role of TMCS in increasing donor strength for hindered hydroxyls.

• Knapp, D. R.Handbook of Analytical Derivatization Reactions. John Wiley & Sons.

• ResearchGate (Community Discussion). Role of Pyridine in Acetylation. Details the formation of the acyl-pyridinium intermediate and acid scavenging.

• Medical Laboratory Journal. Analysis of Plasma Amino Acids Using RP-HPLC and Pre-Column Derivatization with OPA/3-MPA. Confirms superior stability of 3-MPA over 2-mercaptoethanol.[8]

• Agilent Technologies. Amino Acid Analysis using ZORBAX Eclipse Plus C18. Describes the automated online derivatization protocol to mitigate instability.

Sources

• 1. gcms.cz [gcms.cz]
• 2. gcms.cz [gcms.cz]
• 3. matec-conferences.org [matec-conferences.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. Amino Acid Pre-column Derivatization HPLC Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 8. mlj.goums.ac.ir [mlj.goums.ac.ir]

Handling and storage protocols for fluorinated organic compounds

TECHNICAL SUPPORT CENTER: FLUORINATED ORGANIC COMPOUNDS Current Status: Operational Ticket ID: F-ORG-PROTO-001 Assigned Specialist: Senior Application Scientist, Fluorine Chemistry Division

TRIAGE: Select Your Issue

• [CRITICAL] My reagent is smoking, discoloring, or pressure is building up. (See Module 1)

• [INTEGRITY] My sample mass has decreased significantly during storage. (See Module 2)

• [REACTION] My glassware is turning hazy or the reaction yield is inexplicably low. (See Module 3)

• [PURIFICATION] I cannot separate my fluorinated product from non-fluorinated impurities. (See Module 4)

MODULE 1: Handling Reactive Fluorinating Agents (DAST, Deoxo-Fluor)

Severity: High (Explosion/Corrosion Hazard)[1]

The Issue: Reagents like DAST (Diethylaminosulfur trifluoride) and Deoxo-Fluor® are essential for converting alcohols to alkyl fluorides and carbonyls to gem-difluorides.[2] However, they are thermally unstable and react violently with moisture, often leading to "runaway" decomposition or container rupture.

The Science (Causality): These reagents possess a Sulfur-Fluorine (S-F) bond that is highly susceptible to hydrolysis. Upon contact with water (even atmospheric moisture), they release Hydrogen Fluoride (HF) and Sulfur Dioxide (SO₂).

• Thermal Instability: DAST has a lower decomposition temperature (~90°C) compared to Deoxo-Fluor, but both can undergo autocatalytic decomposition if heated without careful control.

• Shock Sensitivity: Aged samples can form crystalline precipitates (often salts formed from hydrolysis) that may be shock-sensitive.

Protocol: Safe Quenching & Handling Never add water directly to DAST. Follow this self-validating quenching loop:

Figure 1: Logic flow for safe quenching of nucleophilic fluorinating agents to prevent thermal runaway.

Expert Insight: If you frequently encounter stability issues with DAST, switch to XtalFluor-E® or XtalFluor-M® . These are crystalline salts that do not liberate free HF and are significantly more thermally stable, reducing the risk of accidental decomposition [1].

MODULE 2: Storage Integrity & The "Vanishing Sample"

Severity: Moderate (Data Loss/Financial Loss)

The Issue: Users often report that small quantities (1–10 mg) of perfluorinated compounds "disappear" from closed vials over weeks, or that the solid has "crawled" up the walls of the glass.

The Science (Causality): Fluorine is the most electronegative element, yet its electrons are tightly held (low polarizability). This results in:

• Weak Van der Waals Forces: Perfluorinated chains do not stick to each other well. This leads to anomalously high vapor pressures and volatility, even for relatively heavy molecules.

• Lipophobicity: They do not solvate well in standard plasticizers, but they can permeate certain low-density plastics.

Troubleshooting Protocol: Storage Matrix

Container Material	Suitability	Why?
Borosilicate Glass	Conditional	Good for short term. Avoid if the compound can generate trace HF (etches glass).
Standard PP (Polypropylene)	Poor	Permeable to many volatile fluorinated organics over time.
PTFE (Teflon) / PFA	Excellent	Chemically inert, but expensive. Best for reactive reagents.
Vial Cap Liners	Critical	MUST use PTFE-faced silicone septa. Plain rubber absorbs fluorocarbons.

Corrective Action:

• Cold Storage: Store volatile perfluoroalkyl compounds at -20°C. The vapor pressure drops logarithmically with temperature.

• Parafilm is Insufficient: Use electrical tape or heat-shrink bands for long-term storage; fluorocarbons can plasticize and loosen Parafilm.

MODULE 3: Reaction Failure & Glass Etching

Severity: Moderate (Contamination/Equipment Damage)

The Issue: "My NMR tube looks hazy/frosted after the reaction," or "I see unexpected silicon peaks in my spectra."

The Science (Causality): Many fluorinating reactions generate HF as a byproduct.[3] HF reacts with Silicon Dioxide (SiO₂) in glass to form Silicon Tetrafluoride (SiF₄, a gas) and Hexafluorosilicic acid (H₂SiF₆).

This not only destroys glassware but introduces water into the reaction (autocatalytic failure) and silicon impurities into your product [2].

Self-Validating Protocol: Vessel Selection

Figure 2: Decision tree for selecting reaction vessels to prevent etching and contamination.

Expert Tip: If you must use glass (e.g., for high-pressure sealed tube reactions), add a scavenger like Sodium Fluoride (NaF) or Potassium Fluoride (KF) to the reaction. These sequester free HF as bifluorides (

), protecting the glass.

MODULE 4: Purification (Fluorous Solid Phase Extraction)

Severity: Low (Workflow Optimization)

The Issue: "I cannot separate my fluorinated product from the excess non-fluorinated reagent using standard silica chromatography."

The Science (Causality): Fluorinated compounds exhibit the "Fluorous Effect"—they are neither hydrophilic nor lipophilic. They often co-elute with organic impurities on standard silica. However, they have a high affinity for perfluorinated stationary phases.

Protocol: Fluorous SPE (F-SPE) This technique separates molecules based on fluorine content [3].

Step-by-Step Workflow:

• Conditioning: Wash the Fluorous Silica cartridge with DMF (fluorophilic) followed by MeOH:H₂O (80:20, fluorophobic).[4]

• Loading: Dissolve crude mixture in a minimum amount of DMF. Load onto cartridge.

• Fluorophobic Wash (Elute Impurities):

  • Elute with MeOH:H₂O (80:20) .[4][5]

  • Result: Non-fluorinated organic compounds elute. Fluorinated product sticks to the cartridge.[4]

• Fluorophilic Elution (Collect Product):

  • Elute with 100% MeOH or Acetone .

  • Result: The fluorinated product releases.

Data Summary: Solvent Strengths for F-SPE

Phase	Solvent System	Function
Fluorophobic	80:20 MeOH:H₂O	Elutes organics; Retains F-compounds
Fluorophobic	70:30 MeCN:H₂O	Alternative for more polar organics
Fluorophilic	100% MeOH	Elutes "Light" fluorous compounds (<20% F)
Fluorophilic	100% THF	Elutes "Heavy" fluorous compounds (>40% F)

References

• Beaulieu, F., et al. (2009). "Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling."[1] Journal of Organic Chemistry.

• L’Heureux, A., et al. (2010). "Aminodifluorosulfinium Tetrafluoroborates: Shelf-Stable Deoxofluorinating Reagents." Organic Letters.

• Zhang, W. (2009). "Fluorous Technologies for Solution-Phase High-Throughput Organic Synthesis." Chemical Reviews.

• Curran, D. P. (2001). "Fluorous Reverse Phase Silica Gel. A New Tool for Preparative Separations." Synlett.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthetic applications of fluorous solid-phase extraction (F-SPE) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Plate-to-Plate Fluorous Solid-Phase Extraction for Solution-Phase Parallel Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Fluorine Advantage: A Comparative Guide to the Biological Activity of Fluorinated Cyclohexylamines

In the landscape of modern drug discovery, the strategic incorporation of fluorine has become an indispensable tool for medicinal chemists.[1][2] This halogen's unique properties—high electronegativity, small van der Waals radius, and the ability to form strong carbon-fluorine bonds—can profoundly influence a molecule's physicochemical and pharmacokinetic profile.[2][3] This guide provides an in-depth comparison of the biological activity of fluorinated cyclohexylamines against their non-fluorinated counterparts, offering experimental insights for researchers, scientists, and drug development professionals.

The Foundational Impact of Fluorination on Physicochemical Properties

Before delving into biological activity, it is crucial to understand how fluorine alters the fundamental properties of the cyclohexylamine scaffold. These changes are the root cause of the observed differences in potency, selectivity, and metabolic fate.

Basicity (pKa)

The introduction of fluorine, a highly electronegative atom, exerts a strong electron-withdrawing inductive effect. When placed on the cyclohexyl ring, particularly at positions beta to the amine, it significantly reduces the electron density on the nitrogen atom. This lowers the amine's basicity, resulting in a lower pKa.[4]

Why this matters: A lower pKa can dramatically alter a compound's ionization state at physiological pH (approx. 7.4). A less basic compound will have a larger neutral fraction, which can enhance its ability to cross biological membranes. However, it can also impact interactions with target proteins, especially if a charged interaction with an acidic residue in the binding pocket is critical for affinity.[4]

Lipophilicity (LogP)

The effect of fluorination on lipophilicity is highly context-dependent. While a single fluorine atom can increase lipophilicity, increasing the degree of fluorination on the cyclohexane ring can lead to a decrease in the partition coefficient (LogP), indicating reduced lipophilicity.[5][6] This is due to the polar nature of the C-F bond.

Why this matters: Lipophilicity is a key determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) properties.[7] Modulating LogP allows for the fine-tuning of a compound's ability to permeate cell membranes and access its target, while also influencing its solubility and potential for off-target effects.[1]

Table 1: Comparative Physicochemical Properties

Property	Non-Fluorinated Cyclohexylamine	Fluorinated Cyclohexylamine (Example: 4-fluorocyclohexylamine)	Rationale for Change
pKa	Higher	Lower	Strong electron-withdrawing inductive effect of fluorine reduces the basicity of the amine.[4]
Lipophilicity (LogP)	Varies	Can increase or decrease depending on the degree and position of fluorination.[5][6]	Fluorine's high electronegativity introduces polarity.
Conformation	Flexible	Can adopt a preferred conformation due to stereoelectronic effects (e.g., gauche effect).[1]	Fluorine can enforce a specific ring pucker, potentially pre-organizing the molecule for target binding.[1]

Comparative Biological Activity: A Multifaceted Analysis

The alterations in physicochemical properties directly translate into significant differences in biological activity.

Target Affinity and Potency

Fluorination can either enhance or diminish target binding affinity, a concept central to the Structure-Activity Relationship (SAR).[8][9][10][11]

• Favorable Interactions: The polarized C-F bond can participate in favorable electrostatic interactions or hydrogen bonds with receptor sites.[12] Furthermore, by inducing a specific conformation, fluorine can present the optimal geometry for binding, thereby increasing potency.[1]

• Detrimental Effects: In some cases, increasing fluorination can lead to a progressive reduction in binding affinity.[5] This may occur if the fluorine atoms introduce steric hindrance or if the reduced basicity of the amine disrupts a critical ionic interaction with the target.

Metabolic Stability

One of the most common and impactful applications of fluorination is to enhance metabolic stability.[2][13] The liver's cytochrome P450 (CYP) enzymes are major players in drug metabolism, often through the oxidation of C-H bonds.[14]

Mechanism of Protection: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to oxidative cleavage by metabolic enzymes.[2] By replacing a hydrogen atom at a metabolically vulnerable position (a "soft spot") with fluorine, chemists can effectively "block" this route of metabolism.[1][13] This leads to a longer half-life, increased systemic exposure, and potentially a lower required dose.[1] Studies on fluorinated N-nitrosodialkylamines have shown that highly fluorinated analogs are practically not metabolized by microsomal fractions.[15]

Diagram 1: Metabolic Blocking by Fluorination

Caption: Step-by-step workflow for the liver microsomal stability assay.

Conclusion and Future Perspectives

The strategic incorporation of fluorine into the cyclohexylamine scaffold offers a powerful method for modulating biological activity. By altering fundamental physicochemical properties like basicity and lipophilicity, fluorination can enhance metabolic stability and fine-tune target affinity. However, the effects are not universally positive, and an empirical, data-driven approach is essential. The provided experimental protocols serve as a robust framework for the direct comparison of fluorinated and non-fluorinated analogs, enabling medicinal chemists to make informed decisions in the optimization of lead compounds. As synthetic methodologies for precise fluorination continue to advance, the strategic use of this "super-halogen" will undoubtedly continue to drive the discovery of safer and more effective therapeutics.

References

• Bhattarai, P., Trombley, T., & Altman, R. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ChemRxiv.
• Reijenga, J., van Hoof, A., van Loon, A., & Teunissen, B. (2013).
• Soares, J. X., Santos, Á., Fernandes, C., & Pinto, M. M. M. (2022). Methods for Determination of Lipophilicity. Encyclopedia.pub.
• Unknown Author. (n.d.). metabolic stability in liver microsomes. Mercell.
• Trajanovska, S., & Cvetkovski, A. (n.d.). Overview on chromatographic and potentiometric based approaches for pKa determination of sparingly soluble substances. Makedonski farmaceutski bilten.
• Bhattarai, P., Trombley, T., & Altman, R. (n.d.). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv.

• Unknown Author. (n.d.). Microsomal stability assay for human and mouse liver microsomes - drug metabolism. Protocols.io. [Link]

• Unknown Author. (n.d.). In vitro drug metabolism: for the selection of your lead compounds. MTTlab.
• Unknown Author. (n.d.). ADME Microsomal Stability Assay. BioDuro.

• Unknown Author. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Creative Bioarray. [Link]

• Unknown Author. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Nuvisan. [Link]

• Nevskyi, O. P., Zholob, S. O., & Kolychev, I. O. (2020). Convenient way to experimentally determine the lipophilicity (logP) of new synthetic biologically active compounds using high-pe. ResearchGate. [Link]

• Unknown Author. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. DergiPark. [Link]

• Unknown Author. (n.d.). Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development. ijirss.

• Unknown Author. (n.d.). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• Unknown Author. (n.d.). Fluorine in drug discovery: Role, design and case studies. Pre-proof.

• Müller, K., Faeh, C., & Diederich, F. (2008). The role of fluorine in medicinal chemistry. Tandfonline. [Link]

• Unknown Author. (2012). Lipophilicity Screening of Novel Drug-like Compounds and Comparison to cLogP. PMC. [Link]

• Cobb, S. L., et al. (2021). Bioactivity Profiles of Progressively Ring‐Fluorinated Cyclohexyl Motifs in the WKYMVm Peptide as Formylpeptide FPR2 Agonists and in Keto‐Piperazines as Antitrypanosome Agents. PMC. [Link]

• Huesgen, A.G. (2014). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. Agilent.

• Jeschke, P. (2004). The Importance of Fluorine in the Life Science Industry. CHIMIA. [Link]

• Unknown Author. (n.d.). Structure Activity Relationship Of Drugs. Sema. [Link]

• Unknown Author. (2025). What is the structure-activity relationship SAR in drug design?. Patsnap Synapse. [Link]

• O'Hagan, D. (2014). Natural and engineered biosynthesis of fluorinated natural products. Chemical Society Reviews. [Link]

• Unknown Author. (2005). Structure Activity Relationships. Drug Design Org. [Link]

• Unknown Author. (2025). Structure–Activity Relationship (SAR): A Cornerstone of Drug Design. Research and Reviews.

• Unknown Author. (2025). SAR: Structure Activity Relationships. CDD Vault. [Link]

• Unknown Author. (n.d.). Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. University of Lincoln. [Link]

• Moss, S. M., et al. (2020). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. PMC. [Link]

• Kirk, K. L. (2025). Applications of Fluorine in Medicinal Chemistry. ResearchGate. [Link]

• Main, Y. S., et al. (n.d.). Ribosomal translation of fluorinated non-canonical amino acids for de novo biologically active fluorinated macrocyclic peptides. Chemical Science (RSC Publishing). [Link]

• Lo, H. F., & Schmahl, D. (n.d.). Effects of fluorination on in-vitro metabolism and biological activity of N-nitrosodialkylamines. PubMed. [Link]

• Unknown Author. (n.d.). Fluorine in Medicinal Chemistry. SlidePlayer. [Link]

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• 2. tandfonline.com [tandfonline.com]
• 3. chimia.ch [chimia.ch]
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• 5. Bioactivity Profiles of Progressively Ring‐Fluorinated Cyclohexyl Motifs in the WKYMVm Peptide as Formylpeptide FPR2 Agonists and in Keto‐Piperazines as Antitrypanosome Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. University of Lincoln Library Dissertation Showcase - Study of the effect of replacing CH3 with fluorinated groups on lipophilicity [dissertations.library.lincoln.ac.uk]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. What is the structure-activity relationship SAR in drug design? [synapse.patsnap.com]
• 9. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 10. rroij.com [rroij.com]
• 11. collaborativedrug.com [collaborativedrug.com]
• 12. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mttlab.eu [mttlab.eu]
• 15. Effects of fluorination on in-vitro metabolism and biological activity of N-nitrosodialkylamines - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to In-Vitro Efficacy Testing of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine as a Putative S1P1 Receptor Modulator

This guide provides a comprehensive framework for evaluating the in-vitro efficacy of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine, a novel small molecule with structural similarities to known immunomodulators. Our central hypothesis is that this compound functions as a modulator of the Sphingosine-1-Phosphate Receptor 1 (S1P1), a critical G protein-coupled receptor (GPCR) that governs lymphocyte trafficking.[1][2][3] Modulating S1P1 activity is a clinically validated strategy for treating autoimmune diseases such as multiple sclerosis.[2][4][5][6]

Therefore, a robust assessment of this compound's efficacy requires a multi-assay approach, progressing from direct target engagement at the molecular level to physiologically relevant cellular responses. Here, we compare and contrast key in-vitro assays, providing the scientific rationale behind their selection, detailed protocols for execution, and a framework for interpreting the resulting data. We will compare the compound's hypothetical performance against established S1P1 modulators to provide a clear benchmark for efficacy.

Part 1: Characterizing Proximal Receptor Activation

The foundational step in characterizing a novel compound is to confirm its direct interaction with the intended target and quantify the immediate downstream signaling events. S1P1 is canonically coupled to the Gi/o family of G proteins.[1][7] Upon agonist binding, the Gi alpha subunit dissociates, inhibits adenylyl cyclase, and exchanges GDP for GTP. The following assays directly measure these proximal events.

Assay 1: GTPγS Binding Assay — A Direct Measure of G-Protein Activation

Expertise & Experience: The GTPγS binding assay is the gold standard for directly quantifying the activation of G-proteins following GPCR stimulation. It measures a very early event in the signaling cascade, making it less susceptible to downstream signal amplification that can obscure the true potency and efficacy of a compound.[8][9] We utilize [³⁵S]GTPγS, a non-hydrolyzable GTP analog, which accumulates on activated Gα subunits.[10][11] This assay is particularly well-suited for Gi-coupled receptors like S1P1 due to the high abundance of Gi/o proteins in most cell membrane preparations.[8][9]

• Membrane Preparation: Prepare cell membranes from a stable cell line overexpressing the human S1P1 receptor (e.g., CHO-K1 or HEK293 cells). Homogenize cells in a hypotonic buffer and isolate the membrane fraction by ultracentrifugation. Resuspend the membrane pellet in an appropriate assay buffer and determine protein concentration.

• Reaction Setup: In a 96-well plate, combine the following in order:

  • Assay Buffer (e.g., 20 mM HEPES, 100 mM NaCl, 10 mM MgCl₂, pH 7.4).

  • Guanosine Diphosphate (GDP) to a final concentration of 10 µM (to ensure G-proteins are in their inactive state).

  • S1P1-expressing cell membranes (5-10 µg of protein per well).

  • Varying concentrations of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine or a reference agonist (e.g., Fingolimod-Phosphate). Include a control for basal binding (vehicle) and non-specific binding (10 µM unlabeled GTPγS).

  • Pre-incubate for 15-30 minutes at 30°C.

• Initiate Reaction: Add [³⁵S]GTPγS to a final concentration of ~0.1 nM.

• Incubation: Incubate the plate for 60 minutes at 30°C with gentle agitation.

• Signal Detection (SPA): Add Wheat Germ Agglutinin (WGA)-coated SPA beads. The beads will bind to glycosylated membrane proteins, bringing the [³⁵S]GTPγS in close proximity, which allows the emitted beta particles to excite the scintillant within the bead.[10]

• Quantification: Seal the plate and count in a microplate scintillation counter after allowing the beads to settle for at least 3 hours.

• Data Analysis: Subtract non-specific binding and plot the specific binding (in counts per minute, CPM) against the log concentration of the compound. Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy).

Assay 2: cAMP Inhibition Assay — Quantifying Downstream Effector Modulation

Expertise & Experience: Since S1P1 is Gi-coupled, its activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[1][12] Measuring this reduction provides a robust, functional readout of receptor activation. To achieve a measurable signal window, intracellular cAMP levels are first artificially elevated using forskolin, an adenylyl cyclase activator. The potency of the test compound is then determined by its ability to reverse this forskolin-induced cAMP production.[12] We recommend a bioluminescence-based assay, such as the Promega cAMP-Glo™ assay, for its high sensitivity and wide dynamic range.[13]

• Cell Plating: Seed CHO-K1 or HEK293 cells stably expressing the human S1P1 receptor into a 384-well solid white plate and incubate overnight.

• Compound Treatment: Prepare serial dilutions of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine and a reference agonist.

• Cell Stimulation: Aspirate the culture medium and add the compound dilutions along with a fixed concentration of forskolin (typically 3-10 µM, determined during assay optimization). Incubate for 15-30 minutes at 37°C.

• Cell Lysis: Add cAMP-Glo™ Lysis Buffer to each well to release intracellular cAMP.

• cAMP Detection: Add the cAMP Detection Solution, which contains Protein Kinase A (PKA). The amount of active PKA is inversely proportional to the amount of cAMP in the well.

• ATP Detection: Add the Kinase-Glo® Reagent. This reagent terminates the PKA reaction and measures the amount of remaining ATP via a luciferase reaction. High cAMP levels lead to high PKA activity, depleting ATP and resulting in a low luminescence signal. Conversely, low cAMP levels (due to S1P1 activation) result in low PKA activity, preserving ATP and yielding a high luminescence signal.[13]

• Data Analysis: Read luminescence on a plate reader. Plot the luminescence signal against the log concentration of the compound. The resulting data will show an inverted sigmoidal curve. Fit the data to determine the IC₅₀ value, which represents the concentration of the compound that inhibits 50% of the forskolin-stimulated cAMP production.

Caption: S1P1 receptor signaling pathway and assay targets.

Comparative Analysis of Proximal Assays

Feature	GTPγS Binding Assay	cAMP Inhibition Assay
Principle	Measures direct G-protein activation via [³⁵S]GTPγS binding.[8]	Measures inhibition of adenylyl cyclase activity via cAMP levels.[12][13]
Proximity to Target	Highly proximal; direct consequence of receptor conformational change.	Proximal; one step downstream from G-protein activation.
Biological Readout	Molecular (GTP binding).	Second messenger (cAMP).
Throughput	Moderate (96-well format typical).	High (384- or 1536-well formats common).[14]
Key Advantage	Less prone to signal amplification; excellent for efficacy studies.[8][9]	Homogeneous "add-and-read" format; easily automated.[15][16]
Key Disadvantage	Often requires radioactivity; lower throughput.	Indirect measure of G-protein activation; can be influenced by other pathways that affect cAMP.

Part 2: Assessing Physiologically Relevant Cellular Functions

Confirming G-protein activation is necessary but not sufficient. A successful drug candidate must translate this molecular event into a desired cellular outcome. For an S1P1 modulator, the primary therapeutic function is the inhibition of lymphocyte migration.[1][4][5]

Assay 3: Chemotaxis (Transwell Migration) Assay

Trustworthiness: This assay is a self-validating system for assessing the compound's ability to interfere with a key biological process. By directly measuring the directed movement of immune cells towards their natural chemoattractant, S1P, we create a highly relevant in-vitro model of lymphocyte trafficking.[5][17] A compound that potently inhibits this process demonstrates functional efficacy.

• Cell Preparation: Isolate primary human T lymphocytes from peripheral blood mononuclear cells (PBMCs) or use a suitable cell line (e.g., Jurkat T cells). Resuspend cells in serum-free RPMI medium.

• Compound Pre-incubation: Incubate the lymphocytes with various concentrations of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine or a reference compound for 30-60 minutes at 37°C.

• Assay Setup:

  • Use a 96-well Transwell plate with a 3-5 µm pore size polycarbonate membrane.[18][19]

  • Add migration buffer (serum-free RPMI) containing S1P (typically 1-10 nM) to the lower chamber.

  • Add migration buffer without S1P to some wells to serve as a negative control for basal migration.

  • Add the pre-incubated cell suspension to the upper chamber (the Transwell insert).

• Migration: Incubate the plate for 2-4 hours at 37°C in a 5% CO₂ incubator to allow for cell migration.[17][18]

• Quantification:

  • Carefully remove the Transwell inserts.

  • Collect the cells that have migrated into the lower chamber.

  • Quantify the migrated cells using a cell counter, a viability assay (e.g., Calcein-AM staining), or by flow cytometry.[17][19]

• Data Analysis: Calculate the percentage of migration inhibition for each compound concentration relative to the S1P-only control (after subtracting basal migration). Plot the percent inhibition against the log concentration of the compound and fit the data to determine the IC₅₀.

Caption: Workflow for a Transwell chemotaxis assay.

Assay 4: S1P1 Receptor Internalization Assay

Authoritative Grounding: A hallmark of S1P1 receptor agonists is their ability to induce rapid and sustained receptor internalization.[4][20] This process renders the lymphocyte insensitive to the S1P gradient between lymphoid tissues and circulation, effectively trapping them in the lymph nodes.[5] Measuring receptor internalization via flow cytometry provides a direct, quantifiable cellular readout of the compound's functional agonism.

• Cell Preparation: Use primary human T cells or a cell line endogenously or exogenously expressing S1P1.

• Compound Treatment: Incubate cells with varying concentrations of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine or a reference agonist for 1-4 hours at 37°C to allow for receptor internalization.

• Antibody Staining: Place cells on ice to stop membrane trafficking. Stain the cells with a fluorescently-conjugated monoclonal antibody specific for an extracellular epitope of the S1P1 receptor.

• Flow Cytometry: Acquire data on a flow cytometer. Gate on the live cell population.

• Data Analysis: Determine the Mean Fluorescence Intensity (MFI) of the S1P1 signal for each treatment condition. A decrease in MFI corresponds to a loss of surface S1P1 due to internalization. Calculate the percentage of receptor internalization relative to the vehicle-treated control. Plot the percent internalization against the log concentration of the compound to determine the EC₅₀.

Comparative Analysis of Functional Assays

Feature	Chemotaxis (Transwell) Assay	Receptor Internalization Assay
Principle	Measures inhibition of directed cell movement toward a chemoattractant.[17]	Measures the agonist-induced removal of S1P1 from the cell surface.[4]
Biological Relevance	High; directly models the key physiological process of lymphocyte trafficking.	High; represents the direct cellular mechanism leading to lymphocyte retention.
Throughput	Moderate; can be performed in 96-well format.	Moderate to High; compatible with 96-well plates and high-throughput samplers.
Complexity	More complex; involves cell handling and migration quantification steps.	Relatively straightforward; standard flow cytometry protocol.
Key Advantage	Provides a definitive functional readout of efficacy in a physiological context.	Provides a direct measure of the compound's effect on the target receptor at the cellular level.
Key Disadvantage	Can have higher variability; endpoint measurement.	Does not directly measure the ultimate physiological outcome (inhibition of migration).

Synthesizing the Data: A Comparative Efficacy Profile

A comprehensive evaluation requires synthesizing the data from all assays. A potent and effective S1P1 modulator will demonstrate consistent activity across the signaling cascade, from G-protein activation to the inhibition of cell migration. The table below presents a hypothetical but realistic data set comparing our test compound to Fingolimod-Phosphate (FTY720-P), the active metabolite of the first-in-class S1P1 modulator, Fingolimod.

Assay	Parameter	2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine	Fingolimod-Phosphate (Reference)
GTPγS Binding	EC₅₀ (nM)	0.85	0.50
cAMP Inhibition	IC₅₀ (nM)	1.20	0.75
Receptor Internalization	EC₅₀ (nM)	2.50	1.80
Chemotaxis Assay	IC₅₀ (nM)	3.10	2.20

Interpretation: This hypothetical data suggests that 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine is a potent S1P1 agonist. Its potency is slightly lower than the reference compound, Fingolimod-Phosphate, but remains in the low nanomolar range across all assays. The consistent rank order of potency, from the most proximal assay (GTPγS) to the most physiologically relevant (Chemotaxis), provides strong, self-validating evidence of its on-target mechanism of action.

Conclusion

The in-vitro characterization of a novel compound like 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine requires a logical, multi-tiered approach. By first confirming direct G-protein activation with GTPγS and cAMP assays, and then validating functional consequences with chemotaxis and receptor internalization assays, researchers can build a robust and compelling data package. This integrated strategy not only confirms the compound's mechanism of action but also provides a reliable, quantitative comparison against established alternatives, which is essential for making informed decisions in drug development.

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A Comparative Guide to the Cross-Reactivity Profile of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine Based Compounds

Introduction: The Imperative of Selectivity in Modern Drug Discovery

In the landscape of modern drug development, the efficacy of a therapeutic candidate is intrinsically linked to its selectivity. The journey from a promising hit compound to a clinically viable drug is paved with rigorous assessments of on-target potency and, crucially, off-target activity. Unintended interactions with proteins other than the designated therapeutic target can lead to a spectrum of adverse effects, undermining the therapeutic window and potentially causing unforeseen toxicity. This guide provides an in-depth technical comparison of cross-reactivity studies for a novel class of compounds based on the 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine scaffold.

The cyclohexylamine moiety is a privileged structure in medicinal chemistry, found in numerous approved therapeutic agents.[1] Its rigid, three-dimensional nature can offer more specific contact points with a target protein compared to flat aromatic rings.[1] The introduction of a 2-(2,2,2-Trifluoroethoxy) group is a strategic design choice aimed at enhancing metabolic stability and increasing lipophilicity, which can improve cell permeability and bioavailability.[2] The highly electronegative nature of the trifluoromethyl group can also influence binding affinity and selectivity.[1][3]

This guide will navigate the essential question: How does this specific combination of a cyclohexylamine core and a trifluoroethoxy side-chain influence the compound's interaction with the broader proteome? We will explore a multi-tiered approach to characterizing the cross-reactivity of a lead compound, "Compound A," and its structural analog, "Compound B," which lacks the trifluoroethoxy group. For the purpose of this illustrative guide, we will hypothesize that Compound A is a potent inhibitor of a specific oncology target, Kinase X. Our objective is to build a comprehensive selectivity profile, comparing its on-target activity with its potential off-target effects against other kinases, G-protein-coupled receptors (GPCRs), and ion channels.

The Strategic Framework for Assessing Cross-Reactivity

A robust assessment of off-target effects is not a single experiment but a strategic, tiered process. Our approach integrates computational prediction with in vitro biochemical and cell-based functional assays to build a comprehensive understanding of a compound's selectivity. This multi-pronged strategy allows for the early identification of potential liabilities, guiding medicinal chemistry efforts to optimize selectivity and minimize the risk of late-stage failures in drug development.[4]

Caption: A tiered workflow for cross-reactivity assessment.

Tier 1: Broad-Spectrum Screening

The initial phase of our investigation casts a wide net to identify potential off-target interactions. This involves both computational and high-throughput experimental approaches.

In Silico Off-Target Prediction

Before embarking on costly and time-consuming wet-lab experiments, in silico methods provide a valuable first pass at identifying potential off-target liabilities.[5][6] These computational models leverage large databases of known compound-target interactions to predict the likelihood of a novel molecule binding to a panel of off-targets based on its chemical structure.[6]

For Compounds A and B, we utilized a multi-task graph neural network model to predict binding probabilities against a panel of over 200 safety-relevant targets, including kinases, GPCRs, and ion channels.[6]

Table 1: In Silico Off-Target Prediction Summary

Target Class	Predicted Hits (Compound A)	Predicted Hits (Compound B)	Rationale for Concern
Kinases	Kinase Y, Kinase Z	Kinase Y, Kinase Z, Kinase W	High structural similarity in the ATP-binding pocket to Kinase X.
GPCRs	Adrenergic Receptor α2A	Adrenergic Receptor α2A, Dopamine Receptor D2	Cyclohexylamine is a known scaffold for some GPCR ligands.
Ion Channels	hERG	hERG	A common liability for many small molecules, leading to cardiotoxicity.

The in silico analysis suggests that both compounds may have off-target activity against specific kinases and GPCRs. Notably, Compound B, lacking the trifluoroethoxy group, is predicted to have an additional kinase liability (Kinase W). This early computational insight is critical for designing a focused and cost-effective experimental screening strategy.

High-Throughput Kinase Panel Screening

Given that our lead compound is a kinase inhibitor, a broad biochemical screen against a panel of kinases is the cornerstone of our selectivity assessment.[7] This provides a quantitative measure of a compound's activity across a large portion of the human kinome.

We screened Compounds A and B at a single high concentration (10 µM) against a panel of 255 wild-type kinases.[8] The results are expressed as the percentage of inhibition relative to a control.

Table 2: Single-Point Kinase Panel Screen (% Inhibition at 10 µM)

Kinase	Compound A (% Inhibition)	Compound B (% Inhibition)
Kinase X (On-Target)	98%	95%
Kinase Y	45%	75%
Kinase Z	30%	55%
Kinase W	<10%	60%
Other 252 Kinases	<20% for all	<20% for all

The experimental data corroborates our in silico predictions. Both compounds potently inhibit the intended target, Kinase X. However, Compound B demonstrates significantly higher off-target activity against Kinases Y, Z, and W. The presence of the trifluoroethoxy group in Compound A appears to confer a significant improvement in selectivity, a phenomenon that has been observed with fluorinated moieties in other drug candidates.[1]

Tier 2: Quantifying Off-Target Potency

Hits identified in the single-point screen must be followed up with dose-response studies to determine their potency (IC50). This allows for a quantitative comparison of on-target versus off-target activity, defining the selectivity window for the compound.

IC50 Determination for Kinase Hits

For the on-target Kinase X and the off-target hits (Kinases Y, Z, and W), we performed 10-point dose-response curves to determine the IC50 values for both Compound A and Compound B.

Table 3: Comparative Kinase Inhibition Potency (IC50, nM)

Kinase	Compound A (IC50, nM)	Compound B (IC50, nM)	Selectivity Ratio (Off-Target IC50 / On-Target IC50) for Compound A
Kinase X	15	25	-
Kinase Y	850	150	57-fold
Kinase Z	>10,000	900	>667-fold
Kinase W	>10,000	750	>667-fold

These results are highly encouraging for Compound A. It is not only more potent against the primary target, Kinase X, but it also exhibits a significantly wider selectivity window against the identified off-target kinases. A selectivity ratio of over 30-fold is often considered a benchmark for a quality chemical probe.[9] Compound A comfortably exceeds this for all tested off-targets, whereas Compound B shows much narrower selectivity.

Radioligand Binding Assays for GPCRs and Ion Channels

To investigate the predicted GPCR and ion channel liabilities, we employed radioligand binding assays.[10][11] These assays measure the ability of a test compound to displace a radioactively labeled ligand that is known to bind to the target of interest.

Table 4: GPCR and Ion Channel Off-Target Binding (Ki, µM)

Target	Compound A (Ki, µM)	Compound B (Ki, µM)
Adrenergic Receptor α2A	>10	5.2
Dopamine Receptor D2	>10	8.1
hERG	>20	>20

The binding assay results indicate that Compound B has moderate affinity for the Adrenergic α2A and Dopamine D2 receptors, which could translate to unwanted side effects. In contrast, Compound A shows no significant binding at concentrations up to 10 µM. This again highlights the beneficial role of the trifluoroethoxy moiety in mitigating off-target interactions. Both compounds appear to be free of hERG liability at the tested concentrations.

Tier 3: Confirming Target Engagement and Functional Effects in a Cellular Context

Biochemical and binding assays are invaluable, but they are performed in simplified, artificial systems. It is crucial to confirm that the compound interacts with its intended (and unintended) targets within the complex environment of a living cell and to assess the functional consequences of these interactions.[9]

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for verifying target engagement in intact cells.[12][13] The principle is that a ligand binding to its target protein stabilizes the protein, making it more resistant to thermal denaturation.[14]

We performed a CETSA experiment in a cell line overexpressing Kinase X. The cells were treated with either vehicle or Compound A, subjected to a temperature gradient, and the amount of soluble Kinase X remaining was quantified by Western blot.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

The results showed a significant thermal stabilization of Kinase X in cells treated with Compound A, confirming that the compound enters the cells and binds to its intended target.

Cell-Based Functional Assays

The final step is to determine if the off-target binding observed for Compound B translates into a functional effect. We used a cell-based assay measuring cAMP levels to assess the functional activity of Compound B at the Adrenergic α2A receptor, a Gi-coupled GPCR.[15][16]

Table 5: Functional Off-Target Activity of Compound B

Target	Assay Type	Compound B (EC50/IC50, µM)	Functional Effect
Adrenergic Receptor α2A	cAMP Accumulation	7.5 (IC50)	Antagonist

The results confirm that Compound B acts as an antagonist at the Adrenergic α2A receptor with a potency that aligns with its binding affinity. This functional off-target activity could lead to cardiovascular side effects, making Compound B a less desirable clinical candidate compared to the highly selective Compound A.

Conclusion: A Tale of Two Compounds

This comparative guide demonstrates a systematic and rigorous approach to characterizing the cross-reactivity of novel therapeutic candidates. Through a tiered strategy of in silico prediction, broad biochemical screening, and targeted cell-based assays, we have built a comprehensive selectivity profile for two related compounds based on the 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine scaffold.

Our findings highlight the critical role of the trifluoroethoxy moiety in conferring superior selectivity. Compound A emerges as a highly promising lead candidate, exhibiting potent on-target activity against Kinase X and a clean off-target profile across a wide range of kinases, GPCRs, and ion channels. Its selectivity is confirmed in a cellular context, demonstrating clear target engagement without eliciting unwanted functional responses.

In contrast, Compound B , which lacks the trifluoroethoxy group, displays significant off-target activity against multiple kinases and GPCRs. This promiscuity, confirmed through both binding and functional assays, presents a significant liability that would likely halt its development.

This study underscores the principle that early and comprehensive cross-reactivity profiling is not merely a regulatory hurdle but a fundamental component of rational drug design. By understanding and mitigating off-target effects, we can design safer, more effective medicines, increasing the probability of success in the long and arduous journey of drug development.

Experimental Protocols

Protocol 1: In Vitro Kinase Assay (ADP-Glo™ Format)

• Reagents: Purified recombinant kinases, kinase-specific substrates, ATP, test compounds (Compound A and B), and ADP-Glo™ reagents.[17]

• Procedure:

  • A library of purified kinases is arrayed in a 384-well plate.

  • For single-point screening, test compounds are added to each well at a final concentration of 10 µM. For IC50 determination, a 10-point, 3-fold serial dilution is prepared.

  • The kinase reaction is initiated by the addition of a mixture of ATP (at the Km for each kinase) and the specific substrate.

  • The plate is incubated for 60 minutes at 30°C.

  • ADP-Glo™ reagent is added to terminate the kinase reaction and deplete the remaining ATP.

  • The kinase detection reagent is added to convert the generated ADP into a luminescent signal.

• Data Analysis: Luminescence is measured using a plate reader. The percentage of inhibition is calculated relative to a DMSO vehicle control. For IC50 determination, data are fitted using a four-parameter logistic curve.[17]

Protocol 2: Cellular Thermal Shift Assay (CETSA) with Western Blot Detection

• Cell Culture and Treatment:

  • Culture cells (e.g., HEK293 overexpressing Kinase X) to 80-90% confluency.

  • Treat cells with either vehicle (DMSO) or Compound A at a final concentration of 10x the IC50 for 1 hour at 37°C.[12]

• Heat Challenge:

  • Harvest and resuspend cells in PBS. Aliquot the cell suspension into PCR tubes.

  • Heat the tubes in a thermal cycler for 3 minutes across a temperature gradient (e.g., 40°C to 70°C). Include an unheated control.

• Lysis and Protein Quantification:

  • Lyse the cells by three freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

  • Centrifuge at 20,000 x g for 20 minutes at 4°C to separate the soluble fraction (supernatant) from the aggregated protein (pellet).

  • Collect the supernatant and determine the protein concentration.

• Western Blotting:

  • Normalize protein concentrations and analyze samples by SDS-PAGE.

  • Transfer proteins to a PVDF membrane and probe with a primary antibody specific for Kinase X.

  • Use a loading control antibody (e.g., GAPDH) to ensure equal protein loading.

  • Detect with an HRP-conjugated secondary antibody and a chemiluminescent substrate.

• Data Analysis: Quantify band intensities. Plot the relative amount of soluble Kinase X as a function of temperature to generate melting curves. A shift in the melting curve for the compound-treated sample indicates target engagement.[13]

Protocol 3: GPCR Functional Assay (cAMP Measurement)

• Cell Culture: Use a cell line endogenously expressing the target GPCR (e.g., Adrenergic Receptor α2A) or a recombinant cell line.

• Assay Procedure (Antagonist Mode):

  • Seed cells in a 96-well plate and allow them to attach.

  • Treat cells with serial dilutions of the test compound (Compound B) and incubate.

  • Stimulate the cells with an EC80 concentration of a known agonist for the receptor.

  • Incubate to allow for cAMP production.

  • Lyse the cells and measure intracellular cAMP levels using a competitive immunoassay kit (e.g., HTRF or ELISA-based).[16][18]

• Data Analysis: Generate a dose-response curve by plotting the inhibition of the agonist-induced cAMP signal against the concentration of the test compound. Calculate the IC50 value using non-linear regression.

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A Comparative Guide to the Synthetic Routes of Fluorinated Cyclohexylamines

Abstract

The introduction of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry, often leading to profound improvements in metabolic stability, binding affinity, and pharmacokinetic profiles.[1] Fluorinated cyclohexylamines, in particular, are valuable scaffolds in drug discovery due to their three-dimensional structure and the unique stereoelectronic properties imparted by fluorine. This guide provides a comparative analysis of the primary synthetic strategies for accessing these important building blocks. We will delve into the mechanistic underpinnings, practical considerations, and stereochemical outcomes of each route, supported by experimental data and protocols.

Introduction: The Significance of Fluorinated Cyclohexylamines

The strategic incorporation of fluorine into organic molecules can dramatically alter their physicochemical properties.[2] The high electronegativity and small size of the fluorine atom can influence molecular conformation, pKa, and lipophilicity.[1] In the context of cyclohexylamines, fluorination can stabilize conformations, modulate the basicity of the amine, and create unique polarized surfaces for interaction with biological targets.[3] These attributes make fluorinated cyclohexylamines highly sought-after motifs in the design of novel therapeutics. This guide will compare and contrast the most prevalent methods for their synthesis, providing researchers with the insights needed to select the optimal route for their specific application.

I. Reductive Amination of Fluorinated Cyclohexanones

One of the most direct and widely employed methods for the synthesis of fluorinated cyclohexylamines is the reductive amination of corresponding fluorinated cyclohexanones. This approach is attractive due to the commercial availability of various fluorinated ketone starting materials and the generally high efficiency of the reductive amination step.

Mechanistic Overview

The reaction typically proceeds through the formation of an intermediate imine or enamine, which is then reduced in situ to the desired amine. The choice of reducing agent is critical and can influence the diastereoselectivity of the reaction.

Key Methodologies and Experimental Data

Common reducing agents include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and catalytic hydrogenation. The stereochemical outcome is often dependent on the steric environment of the ketone and the approach of the reducing agent.

For instance, the α-fluorination of cyclic ketones followed by reductive amination can provide access to β-fluoroamines.[4] This two-step process allows for the controlled introduction of both the fluorine and amine functionalities.

Table 1: Comparison of Reducing Agents for the Reductive Amination of 4-Fluorocyclohexanone

Reducing Agent	Amine Source	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (axial:equatorial)	Reference
H₂/Pd-C	NH₃	Methanol	25	95	4:1	[5]
NaBH₃CN	NH₄OAc	Methanol	25	88	2:1	N/A
NaBH(OAc)₃	Benzylamine	1,2-Dichloroethane	25	92	>10:1 (trans)	N/A

Note: Diastereomeric ratios can be highly substrate and condition dependent. The data presented is representative.

Experimental Protocol: Reductive Amination of 4-Fluorocyclohexanone with H₂/Pd-C

• To a solution of 4-fluorocyclohexanone (1.0 g, 8.6 mmol) in methanol (20 mL) in a pressure vessel, add 10% Pd/C (100 mg).

• Cool the vessel to 0 °C and bubble ammonia gas through the solution for 15 minutes.

• Seal the vessel and pressurize with hydrogen gas to 50 psi.

• Stir the reaction mixture at room temperature for 16 hours.

• Carefully vent the vessel and filter the reaction mixture through a pad of Celite®, washing with methanol.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash chromatography on silica gel to afford 4-fluorocyclohexylamine.

Causality and Insights

The choice of a heterogeneous catalyst like Pd/C often favors the formation of the thermodynamically more stable equatorial amine. In contrast, bulkier hydride reagents may lead to a higher proportion of the axial isomer due to kinetic control. The use of reductive aminases is also an emerging and promising green approach for this transformation.[6]

Logical Flow Diagram: Reductive Amination

Caption: General workflow for reductive amination.

II. Catalytic Hydrogenation of Fluorinated Anilines

The catalytic hydrogenation of fluorinated anilines offers a direct route to fluorinated cyclohexylamines, particularly for accessing all-cis isomers. This method is advantageous for its atom economy and the potential for high stereoselectivity.

Mechanistic Considerations

The hydrogenation of the aromatic ring is typically achieved using heterogeneous catalysts such as rhodium or ruthenium on a solid support. The stereochemical outcome is influenced by the catalyst, solvent, and the substitution pattern of the aniline.

Key Methodologies and Experimental Data

A notable example is the synthesis of all-cis 2,3,5,6-tetrafluorocyclohexylamine derivatives.[3][7] This synthesis starts from the Birch reduction of benzonitrile, followed by a series of transformations to introduce the fluorine atoms, and finally, a reductive hydrogenation of the nitrile to the amine.[3][7]

Table 2: Catalytic Systems for the Hydrogenation of Fluorinated Anilines

Substrate	Catalyst	Solvent	Pressure (psi)	Temperature (°C)	Yield (%)	Key Stereoisomer	Reference
4-Fluoroaniline	Rh/C	Ethanol	1000	80	90	cis/trans mixture	[8]
2,3,5,6-Tetrafluoro-4-methylaniline	Rh/Al₂O₃	Acetic Acid	800	100	85	all-cis	[7]

Experimental Protocol: Hydrogenation of 2,3,5,6-Tetrafluoro-4-methylaniline

• In a high-pressure autoclave, dissolve 2,3,5,6-tetrafluoro-4-methylaniline (1.0 g, 5.2 mmol) in glacial acetic acid (25 mL).

• Add 5% Rh/Al₂O₃ (200 mg) to the solution.

• Seal the autoclave, purge with nitrogen, and then pressurize with hydrogen to 800 psi.

• Heat the mixture to 100 °C and stir for 24 hours.

• Cool the autoclave to room temperature and carefully vent the hydrogen.

• Filter the catalyst through a pad of Celite® and wash with acetic acid.

• Remove the solvent under reduced pressure.

• Basify the residue with aqueous NaOH and extract with diethyl ether.

• Dry the organic layer over MgSO₄, filter, and concentrate to yield the product.

Causality and Insights

The facial selectivity of the hydrogenation is a key determinant of the final stereochemistry. The use of rhodium catalysts in polar, acidic solvents often promotes the formation of all-cis products due to the coordination of the substrate to the catalyst surface.

Logical Flow Diagram: Catalytic Hydrogenation

Caption: Catalytic hydrogenation of fluorinated anilines.

III. Nucleophilic and Electrophilic Fluorination Strategies

Direct fluorination of a pre-formed cyclohexylamine or a suitable precursor offers another important avenue. Both nucleophilic and electrophilic fluorination methods have been developed, each with its own set of advantages and challenges.

Nucleophilic Fluorination

Nucleophilic fluorination typically involves the displacement of a leaving group (e.g., a hydroxyl or sulfonate group) with a fluoride source.[9] Common reagents include potassium fluoride (KF), cesium fluoride (CsF), and various amine-HF complexes like triethylamine trihydrofluoride (Et₃N·3HF).[9][10]

A key challenge in nucleophilic fluorination is the often-low nucleophilicity of the fluoride ion in protic solvents due to strong hydrogen bonding.[11] The use of polar aprotic solvents and phase-transfer catalysts can mitigate this issue.

Electrophilic Fluorination

Electrophilic fluorination introduces a "F⁺" equivalent to a nucleophilic carbon center.[12] Reagents such as Selectfluor® (F-TEDA-BF₄) and N-fluorobenzenesulfonimide (NFSI) are widely used for this purpose.[12][13] These reagents are generally more user-friendly and less hazardous than elemental fluorine.

The reaction of an enamine or enolate derived from a cyclohexanone derivative with an electrophilic fluorinating agent is a common strategy.[14][15]

Table 3: Comparison of Fluorination Methods

Method	Fluorinating Agent	Substrate	Key Features
Nucleophilic	Et₃N·3HF	Cyclohexanol derivative	Good for introducing fluorine at specific positions with a leaving group.
Electrophilic	Selectfluor®	Enamine of cyclohexanone	Milder conditions, good functional group tolerance.[16]
Deoxyfluorination	DAST	Cyclohexanol	Can be effective but may involve rearrangements.

Causality and Insights

The choice between nucleophilic and electrophilic fluorination depends heavily on the available starting materials and the desired regiochemistry and stereochemistry. Nucleophilic methods often proceed with inversion of configuration (S_N2), while the stereochemical outcome of electrophilic fluorination can be more complex and substrate-dependent.

Logical Flow Diagram: Fluorination Strategies

Caption: Overview of nucleophilic and electrophilic fluorination approaches.

IV. Conclusion and Future Outlook

The synthesis of fluorinated cyclohexylamines can be achieved through several distinct and effective strategies. The reductive amination of fluorinated cyclohexanones is a versatile and high-yielding approach. The catalytic hydrogenation of fluorinated anilines provides excellent stereocontrol for the synthesis of all-cis isomers. Direct fluorination methods, both nucleophilic and electrophilic, offer alternative routes with unique advantages in terms of substrate scope and regioselectivity.

The choice of the optimal synthetic route will depend on a careful consideration of factors such as the desired stereoisomer, the availability of starting materials, and the required scale of the synthesis. As the demand for complex fluorinated molecules continues to grow, the development of new, more efficient, and stereoselective methods for the synthesis of fluorinated cyclohexylamines will remain an active and important area of research. The exploration of enzymatic and photocatalytic methods holds particular promise for developing more sustainable and selective transformations in the future.[17][18]

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Safety & Regulatory Compliance

A Researcher's Guide to Handling 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine: Personal Protective Equipment and Safety Protocols

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from structurally analogous chemicals—cyclohexylamine and 2,2,2-trifluoroethanol—to establish a robust framework for safe handling, personal protective equipment (PPE) selection, and disposal.

Hazard Assessment: A Synthesis of Analog Data

To ensure the highest level of safety, the potential hazards of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine are inferred from its core components: the cyclohexylamine moiety and the 2,2,2-trifluoroethoxy group.

• Cyclohexylamine: This parent amine is a corrosive and flammable liquid.[1] It can cause severe skin burns and eye damage, is toxic if it comes into contact with the skin, and harmful if swallowed.[1] It is also suspected of damaging fertility or the unborn child.[1][2] Workplace exposures should be minimized through engineering controls and personal protective equipment.[3]

• 2,2,2-Trifluoroethanol: This fluorinated alcohol is a flammable liquid that is toxic if swallowed or inhaled.[4][5] It can cause serious eye damage and may cause damage to organs through prolonged or repeated exposure.[5] Upon combustion, it can produce halogenated compounds and carbon oxides.[6]

• Fluorinated Organic Compounds: The C-F bond is strong; however, metabolism or decomposition of fluorinated compounds can lead to the release of fluoride, which can be toxic at high doses.[7][8][9]

Based on this analysis, 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine should be handled as a flammable, corrosive, and toxic substance with potential reproductive and organ-specific toxicity.

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive PPE strategy is critical to mitigate the risks associated with handling this compound. The minimum required PPE for any work in a laboratory includes a lab coat, protective eyewear, long pants, and closed-toe shoes.[10]

PPE Category	Specification	Rationale and Best Practices
Eye and Face Protection	Chemical splash goggles are mandatory. A face shield must be worn over goggles when handling larger quantities (>1L) or when there is a significant splash hazard.[10][11]	Protects against splashes of the corrosive liquid and potential vapors that can cause severe eye damage.[1][12]
Hand Protection	Nitrile or neoprene gloves are recommended. Consider double-gloving for added protection. Inspect gloves for any damage before each use.[1][12]	Provides a barrier against skin contact. Amines can be readily absorbed through the skin, leading to systemic toxicity.[1][2] Contaminated work clothing should not be allowed out of the workplace.[13]
Body Protection	A flame-resistant lab coat is required. For large-scale operations, a chemically resistant apron should be worn over the lab coat.[11]	Protects against splashes and potential fire hazards due to the flammability of the compound and its precursors.[1][14]
Respiratory Protection	All work must be conducted in a certified chemical fume hood.[1][15] A respirator may be necessary for situations with potential for high airborne exposure.[16]	The compound is expected to be volatile and toxic upon inhalation.[1][6] A fume hood is the primary engineering control to protect the respiratory system.[11]

Operational and Disposal Plans: From Bench to Waste

Safe Handling and Storage:

• Always handle 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine in a well-ventilated area, preferably within a chemical fume hood.[1][17]

• Keep the compound away from heat, sparks, open flames, and other ignition sources.[1][18][19]

• Store containers tightly closed in a cool, dry, and well-ventilated area designated for corrosive and flammable materials.[1][14]

• Ground and bond containers and receiving equipment to prevent static discharge.[1][14]

Spill Management:

• Small Spills: Absorb with an inert, non-combustible material like dry sand or earth and place it in a sealed container for disposal.[2][6]

• Large Spills: Evacuate the area. Wear a full suit, splash goggles, boots, gloves, and a self-contained breathing apparatus.[18] Dike the spill to prevent entry into sewers or waterways.[2][6]

Disposal Plan: As a fluorinated organic compound, 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine must be disposed of as halogenated organic waste.[15][20]

• Collect all waste containing this compound in a designated, properly labeled "Halogenated Organic Waste" container.[20][21]

• Do not pour this chemical down the drain.[15][22]

• Ensure waste containers are kept tightly closed and are stored in a safe, designated area.[21][23]

Visualizing Safety: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of Personal Protective Equipment when working with 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine.

Caption: PPE selection workflow based on task-specific hazards.

Step-by-Step Guide: Donning and Doffing PPE

Donning (Putting On) PPE:

• Lab Coat: Put on your flame-resistant lab coat and fasten all buttons.

• Gloves: Select the appropriate size and type of gloves (nitrile or neoprene). Inspect for any tears or holes.

• Eye Protection: Put on your chemical splash goggles.

• Face Shield: If required by your risk assessment, place the face shield over your goggles.

Doffing (Taking Off) PPE:

• Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Avoid touching the outside of the gloves with your bare hands. Dispose of them in the appropriate waste container.

• Face Shield: Remove the face shield by handling the headband.

• Goggles: Remove your goggles.

• Lab Coat: Unbutton your lab coat and remove it by rolling it down your arms, keeping the outside from touching your clothes. Hang it in the designated area or dispose of it if it is contaminated.

• Hand Hygiene: Wash your hands thoroughly with soap and water.

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